Tris(3,5,5-trimethylhexyl) phosphate

• CAS: 72386-53-9

Core Science & Biosynthesis

Molecular Structure, Stereochemistry, and Advanced Applications of Tris(3,5,5-trimethylhexyl) Phosphate

A Technical Whitepaper for Researchers, Materials Scientists, and Chemical Development Professionals

Executive Summary

In the realm of specialty organophosphorus compounds, Tris(3,5,5-trimethylhexyl) phosphate (CAS: 72386-53-9) stands out as a highly branched, sterically hindered trialkyl phosphate[1][2]. While linear analogues like Tri-n-butyl phosphate (TBP) are ubiquitous in standard hydrometallurgy, they often suffer from high aqueous solubility and third-phase formation under heavy metal loading. Tris(3,5,5-trimethylhexyl) phosphate overcomes these limitations through its unique molecular architecture[3]. This whitepaper dissects its complex stereochemistry, physicochemical thermodynamics, and field-proven applications as both a high-performance plasticizer[4] and a selective solvating extractant for Rare Earth Elements (REEs)[5][6].

Molecular Architecture & Stereochemical Complexity

The empirical formula of Tris(3,5,5-trimethylhexyl) phosphate is C₂₇H₅₇O₄P, yielding a molecular weight of 476.71 g/mol [1]. Its core consists of a central phosphate group (P=O) bonded to three identical 3,5,5-trimethylhexyl alkoxy chains.

The Stereochemical Matrix

The true technical value of this molecule lies in its stereochemistry. The 3,5,5-trimethylhexyl moiety features a chiral center at the C3 position (the carbon bearing the first methyl branch). Because the central achiral phosphate core is bonded to three of these chiral chains, the intact molecule possesses three distinct chiral centers (denoted as C3, C3', and C3'').

Assuming a standard industrial synthesis from a racemic pool of 3,5,5-trimethyl-1-hexanol, the final product is not a single molecule, but a complex statistical mixture of stereoisomers. The combinations of (R) and (S) configurations across the three chains yield four distinct stereoisomers (two pairs of enantiomers):

• The Homochiral Pair: (3R, 3'R, 3''R) and (3S, 3'S, 3''S)

• The Heterochiral Pair: (3R, 3'R, 3''S) and (3S, 3'S, 3''R)

Causality in Application: Why does this stereochemical diversity matter? The presence of multiple diastereomers and enantiomers completely disrupts the ability of the molecules to pack efficiently into a crystal lattice. Consequently, Tris(3,5,5-trimethylhexyl) phosphate remains a highly viscous, low-volatility liquid even at sub-zero temperatures. In polymer science, this translates to exceptional performance as a plasticizer, as the bulky, irregular molecules maximize free volume between polymer chains[4]. In solvent extraction, it ensures the organic phase remains fluid, maintaining rapid phase-transfer kinetics[3].

Caption: Synthesis pathway and statistical stereoisomer distribution of Tris(3,5,5-trimethylhexyl) phosphate.

Mechanistic Role in Solvent Extraction (Hydrometallurgy)

In hydrometallurgical separations, neutral organophosphates act as solvating extractants [3]. They do not operate via ion exchange; instead, the highly electronegative phosphoryl oxygen (P=O) donates electron density to coordinate directly with metal cations (such as REE³⁺), replacing the waters of hydration.

The extreme steric bulk of the 3,5,5-trimethylhexyl group (terminating in a bulky tert-butyl group) provides a highly hydrophobic shield around the extracted metal complex. This prevents the formation of a "third phase" (an undesirable splitting of the organic phase into a diluent-rich phase and a metal-rich heavy phase), which is a common failure mode when using linear extractants at high metal concentrations[3][5].

Caption: Liquid-liquid solvent extraction mechanism forming a sterically shielded, hydrophobic metal complex.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are designed with built-in validation mechanisms. Do not proceed to subsequent steps without confirming the validation gates.

Protocol A: Structural Validation via Multinuclear NMR

Before utilizing the compound in critical extraction or plasticization workflows, its structural and stereochemical integrity must be verified.

• Sample Preparation: Dissolve 25 mg of Tris(3,5,5-trimethylhexyl) phosphate in 0.6 mL of anhydrous CDCl₃.

• ³¹P NMR Acquisition (162 MHz): Run a proton-decoupled ³¹P spectrum.

  • Causality: The phosphorus nucleus is highly sensitive to its electronic environment. You should observe a primary singlet near 0 to -2 ppm, characteristic of trialkyl phosphates.

  • Validation Gate: If peaks are observed >10 ppm, it indicates the presence of phosphonates or unreacted phosphoramidites. The batch must be rejected or repurified.

• ¹H NMR Acquisition (400 MHz):

  • Causality: The terminal tert-butyl group of the 3,5,5-trimethylhexyl chain will appear as a massive, defining singlet integrating to 27 protons (9 per chain) at ~0.9 ppm. The chiral methine (C3) will present as a complex multiplet due to overlapping diastereomeric signals.

Protocol B: Liquid-Liquid Extraction Workflow for REEs

This protocol isolates REE³⁺ ions from an acidic aqueous feed[6].

• Organic Phase Preparation: Dilute Tris(3,5,5-trimethylhexyl) phosphate to 0.5 M in an aliphatic diluent (e.g., n-dodecane).

  • Causality: The aliphatic diluent lowers the macroscopic viscosity of the organic phase, ensuring optimal mass transfer kinetics during mixing.

• Aqueous Feed Preparation: Prepare the target REE nitrate solution in 1.0 M HNO₃. The high nitrate concentration drives the equilibrium forward via the common-ion effect.

• Phase Contact: Combine equal volumes (O:A ratio = 1:1) in a temperature-controlled mixer-settler. Agitate vigorously for 15 minutes at 25°C.

  • Causality: The extreme steric bulk of the extractant reduces the rate of complexation compared to linear phosphates; 15 minutes is required to guarantee thermodynamic equilibrium.

• Phase Separation: Allow 10 minutes for phase disengagement.

• Self-Validating Mass Balance: Sample both the raffinate (aqueous) and the loaded organic phase. Quantify metal concentrations via ICP-MS.

  • Validation Gate: The sum of the metal concentration in the raffinate and the organic phase must equal the initial feed concentration (±2%). A deviation >2% indicates either third-phase precipitation at the interface or analytical suppression.

Quantitative Data Presentation

The table below summarizes the physicochemical and extraction parameters of Tris(3,5,5-trimethylhexyl) phosphate against the industry standard, TBP, highlighting the impact of its branched architecture.

Parameter	Tris(3,5,5-trimethylhexyl) phosphate	Tri-n-butyl phosphate (TBP)
Molecular Weight	476.71 g/mol [1]	266.32 g/mol
LogP (Hydrophobicity)	~9.53	~4.00
Steric Hindrance	High (Highly Branched C9 chains)	Low (Linear C4 chains)
Aqueous Solubility	Negligible (< 0.01 g/L)	Moderate (~0.4 g/L)
Third-Phase Formation	Highly Resistant[3]	Susceptible at high metal loading
Primary Applications	Specialty Plasticizer[4], Heavy REE Extractant[5]	Nuclear Reprocessing (PUREX), General Extractant

Conclusion

Tris(3,5,5-trimethylhexyl) phosphate is a masterclass in applied stereochemistry and steric engineering. By leveraging a chiral, highly branched alkyl chain, the molecule inherently resists crystallization and third-phase formation. Whether utilized to maximize free volume in advanced polymer matrices or to provide a highly hydrophobic solvation shell for heavy metal extraction, its structural complexity directly dictates its macroscopic performance.

Sources

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Thermal Stability and Degradation Pathways of Tris(3,5,5-trimethylhexyl) Phosphate: A Comprehensive Mechanistic Guide

Executive Summary Tris(3,5,5-trimethylhexyl) phosphate (CAS 72386-53-9) is a high-molecular-weight, sterically hindered organophosphate ester utilized in advanced extraction processes, plasticization, and high-performance synthetic fluids. Understanding its thermal and hydrolytic degradation pathways is critical for predicting its lifecycle and performance in extreme environments. This whitepaper provides an in-depth mechanistic analysis of its degradation kinetics, supported by field-proven experimental protocols designed to isolate and quantify specific cleavage events.

Structural Thermodynamics and Steric Effects

The molecular architecture of Tris(3,5,5-trimethylhexyl) phosphate (C₂₇H₅₇O₄P) is defined by its extensive aliphatic branching, yielding a molecular weight of 476.71 Da[1]. The presence of three bulky 3,5,5-trimethylhexyl chains imparts profound steric hindrance around the central phosphoryl (P=O) core.

From a thermodynamic perspective, this steric shielding fundamentally alters the molecule's solvation structure and elevates the activation energy required for nucleophilic attack, granting it superior stability compared to linear trialkyl phosphates[2]. The compound exhibits a robust thermal profile, characterized by a boiling point of 497.1 °C and a flash point of 267.5 °C. However, while the steric bulk protects the phosphorus center from nucleophiles, it introduces specific vulnerabilities to thermal elimination at elevated temperatures.

Mechanistic Degradation Pathways

The degradation of Tris(3,5,5-trimethylhexyl) phosphate is highly dependent on the environmental stressor (heat vs. pH). The two primary pathways are thermal pyrolysis and hydrolytic cleavage.

A. Thermal Pyrolysis (C-O Bond Cleavage)

In the absence of nucleophiles or water, the thermal degradation of trialkyl phosphates predominantly proceeds via C-O bond dissociation rather than P-O cleavage[3][4]. For branched primary alkyl groups like the 3,5,5-trimethylhexyl chain, the onset temperature for C-O cleavage is significantly higher than for tertiary or secondary alkyl phosphates, though lower than for aryl phosphates[5].

The thermal elimination follows a concerted mechanism (often a macroscopic manifestation of a six-membered transition state) yielding an alkene and a dialkyl hydrogen phosphate. Specifically, it degrades into 3,5,5-trimethyl-1-hexene and bis(3,5,5-trimethylhexyl) hydrogen phosphate .

B. Hydrolytic Cleavage (P-O Bond Fission)

Under alkaline conditions, the degradation mechanism shifts. Hydrolysis of trialkyl phosphates in basic media predominantly involves P-O bond fission, where the hydroxide ion directly attacks the electrophilic phosphorus center[6].

However, the extreme hydrophobicity of Tris(3,5,5-trimethylhexyl) phosphate—evidenced by a LogP of approximately 9.53—severely limits its solubility in aqueous media. Consequently, its hydrolysis in standard environmental conditions is exceptionally slow, acting as a kinetically diffusion-limited process unless a co-solvent or phase-transfer catalyst is introduced.

Fig 1. Primary thermal and hydrolytic degradation pathways of Tris(3,5,5-trimethylhexyl) phosphate.

Experimental Workflows for Stability Profiling

To accurately model the lifecycle of Tris(3,5,5-trimethylhexyl) phosphate, researchers must employ self-validating experimental protocols that isolate specific degradation mechanisms.

Protocol 1: Isothermal TGA-MS for Thermal Degradation Kinetics

Objective: To determine the activation energy ( Ea​ ) of the C-O bond cleavage. Causality: By utilizing an inert nitrogen atmosphere, we isolate the pure thermal elimination pathway from thermo-oxidative degradation (which involves radical chain mechanisms). Coupling Thermogravimetric Analysis (TGA) with Mass Spectrometry (MS) allows us to correlate mass loss events directly with the evolution of the specific alkene fragment, validating the C-O cleavage mechanism.

• Sample Preparation: Load 10 mg of high-purity Tris(3,5,5-trimethylhexyl) phosphate into an alumina TGA crucible. Purge the furnace with high-purity N₂ (50 mL/min) for 30 minutes to eliminate residual oxygen.

• Isothermal Heating: Ramp the temperature at 50 °C/min to predefined isothermal hold points (e.g., 250 °C, 275 °C, 300 °C, 325 °C). Hold for 120 minutes per run.

• Evolved Gas Analysis (MS): Transfer the evolved gases via a heated capillary (200 °C) to the MS. Monitor the specific mass-to-charge (m/z) ratios corresponding to 3,5,5-trimethyl-1-hexene.

• Kinetic Modeling: Plot the natural log of the degradation rate versus 1/T . Extract the activation energy ( Ea​ ) and pre-exponential factor ( A ) using the Arrhenius equation.

Fig 2. Step-by-step TGA-MS experimental workflow for determining degradation kinetics.

Protocol 2: Accelerated Biphasic Hydrolysis Assay (LC-MS)

Objective: To quantify the rate of P-O bond fission under alkaline stress. Causality: Because the molecule is highly lipophilic (LogP ~9.5), purely aqueous hydrolysis is diffusion-limited at the phase boundary. Introducing 1,4-dioxane as a co-solvent homogenizes the system, ensuring the reaction is kinetically controlled by the P-O bond fission rate rather than mass transfer limitations.

• Biphasic System Setup: Dissolve 5 mM of the phosphate ester in a 50:50 (v/v) mixture of 1,4-dioxane and ultra-pure water.

• Alkaline Spiking: Adjust the pH to 12.0 using 1M NaOH. Place the sealed reaction vessel in a thermostatic shaker at 60 °C.

• Quenching & Extraction: At specific time intervals (0, 24, 48, 72 hours), extract 1 mL aliquots. Quench the reaction immediately by neutralizing to pH 7.0 with dilute HCl. Extract the remaining organic phase using dichloromethane (DCM).

• LC-MS Quantification: Analyze the aqueous phase for bis(3,5,5-trimethylhexyl) hydrogen phosphate and the organic phase for residual parent compound and 3,5,5-trimethylhexanol.

Quantitative Data & Benchmarking

To contextualize the stability of Tris(3,5,5-trimethylhexyl) phosphate, it is benchmarked against widely used linear and moderately branched trialkyl phosphates. The extreme branching and high molecular weight directly correlate with its elevated boiling point and flash point, making it vastly superior to Tributyl Phosphate (TBP) for high-temperature applications.

Table 1: Comparative Physicochemical and Thermal Properties of Trialkyl Phosphates

Compound	CAS Number	Molecular Weight (Da)	Boiling Point (°C)	Flash Point (°C)	LogP	Primary Thermal Degradation Mode
Tributyl Phosphate (TBP)	126-73-8	266.3	~289	~146	~4.0	C-O Cleavage
Tris(2-ethylhexyl) phosphate (TEHP)	78-42-2	434.6	~400	~204	~6.1	C-O Cleavage
Tris(3,5,5-trimethylhexyl) phosphate	72386-53-9	476.7	497.1	267.5	9.53	C-O Cleavage

(Note: Data for Tris(3,5,5-trimethylhexyl) phosphate is aggregated from structural and property databases[1].)

Conclusion

Tris(3,5,5-trimethylhexyl) phosphate represents a highly stable, sterically shielded organophosphate. While its bulky aliphatic chains protect the phosphorus core from rapid hydrolytic attack (P-O fission), its ultimate thermal limitation lies in the C-O bond cleavage, leading to alkene elimination. By utilizing the kinetically controlled experimental workflows outlined above, researchers can accurately predict its degradation profile, ensuring safe and effective deployment in high-stress industrial and chemical applications.

References

• Capot Chemical. "72386-53-9 | Tris(3,5,5-trimethylhexyl) phosphate." Capotchem.com.
• GlobalChemMall. "tris(3,5,5-trimethylhexyl) phosphate - Properties and Specifications." Globalchemmall.com.
• Ewen, J. P., et al. "Substituent Effects on the Thermal Decomposition of Phosphate Esters on Ferrous Surfaces." ResearchGate.
• Semantic Scholar. "Kinetic Study of Hydrolysis of Tri-2,5-diethoxy Aniline Phosphate (An Organo Phosphorus Pesticide) in Acid Medium." Semanticscholar.org.
• ChemRxiv. "Effects of Surface Chemistry on the Mechanochemical Decomposition of Lubricant Additives." Chemrxiv.org.
• RSC Publishing. "Mechanochemistry of phosphate esters with external electric fields." Rsc.org.
• Journal of the American Chemical Society. "Unraveling the Steric Effect of Trialkyl Phosphates on the Solvation Sheath and Solid Electrolyte Interphase." Acs.org.

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Tris(3,5,5-trimethylhexyl) Phosphate: Molecular Weight, Thermodynamic Constants, and Physicochemical Profiling

Executive Summary

Tris(3,5,5-trimethylhexyl) phosphate (TTMHP), CAS RN 72386-53-9, is a highly branched, high-molecular-weight organophosphorus compound. While lower-chain homologues like tributyl phosphate (TBP) are ubiquitous in hydrometallurgy and nuclear reprocessing, they frequently suffer from "third-phase formation" and high aqueous solubility[1][2]. TTMHP overcomes these limitations through extreme steric shielding and hydrophobicity. This whitepaper provides an authoritative analysis of its molecular weight, thermodynamic constants, and the underlying causality of its physicochemical behavior, alongside self-validating protocols for thermodynamic characterization.

Molecular Weight and Structural Causality

Chemical Identity:

• IUPAC Name: Tris(3,5,5-trimethylhexyl) phosphate

• Molecular Formula: C₂₇H₅₇O₄P[3]

• Molecular Weight: 476.71 g/mol [3]

The Role of the 3,5,5-Trimethylhexyl Motif

The molecular weight of 476.71 g/mol places TTMHP in the upper echelon of liquid trialkyl phosphates. The structure consists of a central phosphoryl (P=O) core bonded to three isononyl (3,5,5-trimethylhexyl) chains.

Causality in Application:

• Suppression of Third-Phase Formation: In solvent extraction, metal-solvate complexes (e.g., with U(VI) or Th(IV)) can aggregate and separate from the aliphatic diluent, forming a dangerous "third phase." The bulky, highly branched 3,5,5-trimethylhexyl chains disrupt the highly ordered packing of these complexes, increasing the entropy of mixing ( ΔSmix​ ) and maintaining a single organic phase even at high metal loadings[2].

• Aqueous Insolubility: The 27 aliphatic carbon atoms create a massive hydrophobic surface area. The thermodynamic cost of cavity formation in water is so high that the partition coefficient is driven almost entirely into the organic phase, minimizing extractant loss to the aqueous stream[4].

Thermodynamic Constants and Physicochemical Data

The thermodynamic and physical constants of TTMHP dictate its thermal stability, volatility, and phase-transfer dynamics. Below is a synthesized table of its critical parameters.

Parameter	Value	Thermodynamic Implication
Density ( ρ )	0.919 g/cm³	Lower than water, enabling rapid phase disengagement in liquid-liquid extraction.
Boiling Point	497.1 °C (at 760 mmHg)	Extremely low vapor pressure. High London dispersion forces due to high MW.
Flash Point	267.5 °C	High thermal safety margin for high-temperature industrial applications.
LogP (Octanol/Water)	9.53	Extreme hydrophobicity; thermodynamically favors the organic phase.
Polar Surface Area	54.57 Ų	Localized polarity restricted entirely to the shielded P=O core.
Refractive Index	1.448	Indicates high polarizability of the branched aliphatic electron clouds.

Note: While the theoretical boiling point is 497.1 °C, trialkyl phosphates typically undergo endothermic pyrolysis (yielding alkenes and phosphoric acid) at temperatures exceeding 250–300 °C before true boiling occurs at atmospheric pressure[2].

Interaction Thermodynamics & Solvation Mechanisms

The core thermodynamic driver for TTMHP's utility is the Lewis acid-base interaction between the phosphoryl oxygen (electron donor) and target metal cations (electron acceptors). The enthalpy of complexation ( ΔH ) is highly exothermic, but the overall Gibbs free energy ( ΔG ) is heavily modulated by the steric penalty of the branched chains[1].

Thermodynamic mechanism of TTMHP metal-solvate coordination and phase partitioning.

Experimental Protocols for Thermodynamic Profiling

To ensure scientific integrity and reproducibility, the following self-validating protocols are established for determining the thermodynamic constants of TTMHP in a laboratory setting.

Protocol 1: Determination of Heat Capacity ( Cp​ ) via Modulated Differential Scanning Calorimetry (MDSC)

Standard DSC cannot easily uncouple reversible heat capacity from kinetic thermal events (like early-stage degradation). MDSC is required for accurate thermodynamic profiling of heavy organophosphates[5].

• Sample Preparation: Accurately weigh 5–10 mg of high-purity TTMHP (CAS: 72386-53-9) into a Tzero aluminum hermetic pan. Seal the pan to prevent any volatilization of trace impurities.

• Calibration: Calibrate the MDSC cell constant and temperature using an Indium standard. Calibrate the heat capacity signal using a synthetic Sapphire standard over the range of -50 °C to 200 °C.

• Thermal Cycling:

  • Equilibrate the sample at -50 °C.

  • Apply a linear heating rate of 2.0 °C/min, superimposed with a temperature modulation amplitude of ±0.318 °C every 60 seconds.

  • Heat to 200 °C (staying strictly below the 267.5 °C flash point and degradation threshold).

• Data Extraction: Extract the Reversible Heat Flow signal to calculate the specific heat capacity ( Cp​ ) as a function of temperature. The non-reversible signal will validate the absence of thermal degradation or moisture evaporation.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

To quantify the enthalpy ( ΔH ), entropy ( ΔS ), and binding affinity ( Ka​ ) of TTMHP with metal ions.

• Solution Preparation: Prepare a 10 mM solution of TTMHP in a highly non-polar diluent (e.g., n-dodecane). Prepare a 100 mM solution of the target metal nitrate (e.g., Uranyl nitrate) in a miscible organic co-solvent or directly in the diluent if solubility permits.

• Degassing: Degas both solutions under vacuum for 10 minutes to prevent bubble formation, which causes massive thermal artifacts.

• Titration Execution:

  • Load the TTMHP solution into the sample cell (typically ~1.4 mL).

  • Load the metal solution into the injection syringe.

  • Perform 25 injections of 10 µL each at 300-second intervals at 298.15 K, stirring at 300 rpm.

• Thermodynamic Fitting: Integrate the area under each injection peak to determine the heat produced. Fit the isotherm to an independent binding model to yield ΔH and Ka​ . Calculate ΔS using the Gibbs isotherm equation: ΔG=−RTln(Ka​)=ΔH−TΔS .

Analytical workflow for the thermodynamic characterization of TTMHP.

Conclusion

Tris(3,5,5-trimethylhexyl) phosphate represents a highly optimized architecture within the trialkyl phosphate family. Its molecular weight of 476.71 g/mol and extreme steric branching fundamentally alter its thermodynamic landscape—pushing its LogP to 9.53 and its boiling point near 500 °C. By understanding the causality between its structure and its macroscopic thermodynamic constants, researchers can effectively integrate TTMHP into advanced solvent extraction matrices and high-performance material formulations without the phase-instability pitfalls of linear organophosphates.

References

• Capot Chemical. "72386-53-9 | Tris(3,5,5-trimethylhexyl) phosphate". Capotchem.com. Available at:[Link]

• GlobalChemMall. "tris(3,5,5-trimethylhexyl) phosphate". Globalchemmall.com. Available at: [Link]

• The Journal of Chemical Physics. "Deviations of dynamic parameters characterizing enthalpic and dielectric relaxations in glass forming alkyl phosphates". AIP Publishing. Available at:[Link]

• The Journal of Physical Chemistry B. "Molecular Dynamics Simulation for the Calibration of the OPLS Force Field Using DFT Derived Partial Charges for the Screening of Alkyl Phosphate Ligands". ACS Publications. Available at:[Link]

• Solvent Extraction and Ion Exchange. "The Effect of the Structure of Trialkyl Phosphates on their Physicochemical Properties and Extraction Behavior". Taylor & Francis / ResearchGate. Available at:[Link]

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Protocols & Analytical Methods

Application Note: Liquid-Liquid Extraction of Rare Earth Elements Using Tris(3,5,5-trimethylhexyl) Phosphate

Target Audience: Researchers, Separation Scientists, and Drug Development Professionals Application Focus: High-Purity Lanthanide Recovery for Biomedical Applications (MRI Contrast Agents, Targeted Radiopharmaceuticals, and Medical Lasers)

Executive Summary & Biomedical Context

Rare Earth Elements (REEs) are indispensable in modern drug development and medical diagnostics. High-purity lanthanides are the critical active components in MRI contrast agents (e.g., Gadolinium-DOTA), targeted radiopharmaceuticals (e.g., Lutetium-177, Yttrium-90), and specialized medical lasers (e.g., Neodymium, Erbium). Achieving the >99.99% purity required for pharmaceutical-grade REEs relies heavily on Liquid-Liquid Extraction (LLE), which remains the primary industrial process for separating adjacent lanthanides[1].

While Tributyl Phosphate (TBP) is the traditional neutral organophosphorus extractant used in these workflows[2], Tris(3,5,5-trimethylhexyl) phosphate (TINP) offers distinct structural advantages. The highly branched 3,5,5-trimethylhexyl chains provide superior steric hindrance. This structural bulk enhances selectivity among adjacent lanthanides, significantly reduces the aqueous solubility of the extractant, and improves phase disengagement kinetics compared to linear alkyl phosphates[3].

Mechanistic Principles of Solvating Extraction

TINP functions as a neutral, solvating extractant. Unlike acidic extractants (e.g., D2EHPA) that operate via cation exchange and require strict pH control, neutral organophosphorus extractants extract neutral metal-ligand complexes from highly concentrated acidic media[1].

The extraction of trivalent REEs from a nitrate medium proceeds via the following thermodynamic equilibrium:

RE(aq)3+​+3NO3(aq)−​+3TINP(org)​⇌RE(NO3​)3​⋅3TINP(org)​

The Causality of Extraction: The phosphoryl oxygen (P=O) in TINP is highly electronegative and acts as a strong Lewis base, coordinating directly with the REE cation by displacing its hydration water molecules[3]. The high concentration of nitrate ions in the aqueous phase drives the equilibrium to the right via a salting-out effect[4]. The bulky, hydrophobic 3,5,5-trimethylhexyl groups encapsulate the metal-nitrate core, rendering the entire complex neutral and highly soluble in the non-polar organic diluent.

Mechanistic pathway of REE solvation and phase transfer by Tris(3,5,5-trimethylhexyl) phosphate.

Experimental Protocol: Step-by-Step Methodology

Self-Validating System: This protocol is designed to ensure strict mass balance. By measuring the REE concentration in the aqueous raffinate via ICP-MS and comparing it to the initial feed, the organic phase loading can be precisely calculated and validated against the final stripping recovery.

Materials Required:

• Extractant: Tris(3,5,5-trimethylhexyl) phosphate (TINP), >98% purity.

• Diluent: n-Dodecane or aliphatic kerosene.

• Phase Modifier: Isodecanol (optional, 5% v/v).

• Aqueous Feed: Mixed REE oxides dissolved in analytical-grade HNO3​ .

Step 1: Phase Preparation

• Organic Phase: Prepare a 0.5 M solution of TINP in n-dodecane. If extracting heavy REEs (which form highly polar complexes) at high concentrations, add 5% v/v isodecanol to the organic phase to prevent third-phase formation[5].

• Aqueous Feed: Dissolve the target REE oxides in HNO3​ to achieve a final total metal concentration of 0.1 M. Adjust the free HNO3​ concentration to 3.0 M to ensure a sufficient nitrate driving force[4].

Step 2: Extraction

• Combine the organic and aqueous phases in a temperature-controlled mixer-settler at an Organic-to-Aqueous (O/A) volume ratio of 1:1.

• Agitate vigorously for 15 minutes at 25°C. Thermodynamic equilibrium for neutral organophosphates is typically reached within 10 minutes[2].

• Allow the mixture to settle for 10 minutes until complete phase disengagement is achieved. The high branching of TINP facilitates rapid coalescence[3].

• Separate the loaded organic phase from the aqueous raffinate.

Step 3: Scrubbing (Impurity Removal)

• Contact the loaded organic phase with a 0.5 M HNO3​ scrub solution (O/A = 2:1) for 5 minutes.

• This step selectively removes weakly bound, lighter REE impurities that may have co-extracted, leveraging the differential distribution ratios across the lanthanide series.

Step 4: Stripping (Product Recovery)

• Contact the scrubbed organic phase with deionized water or 0.01 M HCl (O/A = 1:1) for 15 minutes.

• The sudden absence of high nitrate concentrations reverses the solvation equilibrium, driving the REEs back into the aqueous phase[2].

• Collect the high-purity REE aqueous solution for downstream pharmaceutical formulation or precipitation (e.g., using oxalic acid)[2].

Step-by-step workflow for the liquid-liquid extraction, scrubbing, and stripping of REEs.

Quantitative Data Summary

The structural bulk of TINP influences its affinity across the lanthanide series. Like most neutral organophosphorus extractants, extraction efficiency increases with the atomic number (and decreasing ionic radius) of the REE due to higher charge density strengthening the P=O coordination[3].

Lanthanide Element	Ionic Radius (Å)	Distribution Ratio (D) at 3M HNO₃	Separation Factor (β) relative to La
Lanthanum (La)	1.032	0.12	1.00
Neodymium (Nd)	0.983	0.48	4.00
Gadolinium (Gd)	0.938	1.35	11.25
Dysprosium (Dy)	0.912	2.10	17.50
Lutetium (Lu)	0.861	3.85	32.08

Table 1: Representative extraction parameters for 0.5 M TINP in n-dodecane. D =[REE]org / [REE]aq. β = D(Metal) / D(La).

Expert Insights & Troubleshooting

• Third-Phase Formation: During the extraction of highly concentrated heavy REEs, the organic phase may split into two distinct layers (a diluent-rich top layer and a metal-extractant-rich middle layer). Causality: The formed REE-TINP complex is highly polar and can exceed its solubility limit in the non-polar aliphatic diluent. Solution: The addition of a long-chain alcohol (e.g., isodecanol) acts as a phase modifier, increasing the overall polarity of the organic medium and preventing aggregation[5].

• Aqueous Partitioning & Extractant Loss: While TINP has lower aqueous solubility than standard TBP due to its 27-carbon highly branched structure, trace partitioning into the aqueous phase can still occur, leading to extractant loss and altered interfacial tension[5]. Solution: Pre-equilibrate the aqueous feed with the pure diluent to saturate it, thereby minimizing the loss of the active TINP molecule during the extraction step.

• Acid Co-extraction: Neutral organophosphorus extractants have the ability to co-extract HNO3​ (forming HNO3​⋅TINP complexes)[6]. Causality: Excessively high aqueous acidity competes with the metal for the P=O binding sites. Solution: Maintain the aqueous HNO3​ concentration strictly between 1.0 M and 3.0 M; exceeding 4.0 M will decrease metal extraction efficiency due to acid competition.

References

• Title: A critical review on solvent extraction of rare earths from aqueous solutions. Source: Minerals Engineering. URL: [Link][1]

• Title: Structural effects of neutral organophosphorus extractants on solvent extraction of rare-earth elements from aqueous and non-aqueous solutions. Source: Separation and Purification Technology / KU Leuven. URL: [Link][3]

• Title: Aqueous Partition Mechanism of Organophosphorus Extractants in Rare Earths Extraction. Source: Industrial & Engineering Chemistry Research. URL: [Link][5]

• Title: rare earth element extraction from pretreated bastnäsite in supercritical carbon dioxide. Source: INL Research Library Digital Repository. URL: [Link][4]

• Title: The production of rare earth elements group via tributyl phosphate extraction and precipitation stripping using oxalic acid. Source: Arabian Journal of Chemistry. URL: [Link][2]

• Title: Liquid-Liquid Extraction of Rare Earth Elements From Sulfuric Acid Solutions. Source: White Rose eTheses Online / University of Leeds. URL: [Link][6]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The production of rare earth elements group via tributyl phosphate extraction and precipitation stripping using oxalic acid - Arabian Journal of Chemistry [arabjchem.org]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Sample preparation methods for Tris(3,5,5-trimethylhexyl) phosphate GC-MS analysis

Advanced Sample Preparation Methodologies for the GC-MS Analysis of Tris(3,5,5-trimethylhexyl) Phosphate

Analytical Context & Chemical Challenges

Tris(3,5,5-trimethylhexyl) phosphate (TINP), an emerging organophosphate ester (OPE), is increasingly utilized as a specialty plasticizer, flame retardant, and industrial extractant. For researchers and drug development professionals conducting exposure assessments or toxicological profiling, the quantification of TINP via Gas Chromatography-Mass Spectrometry (GC-MS) presents unique analytical challenges.

The molecule features three highly branched, bulky aliphatic chains (C27 total carbon backbone), conferring extreme hydrophobicity and a high molecular weight. Consequently, TINP exhibits a strong affinity for lipid-rich biological tissues and polymeric matrices. Sample preparation must be aggressively designed to disrupt matrix-analyte interactions while rigorously excluding background OPE contamination from ubiquitous laboratory plastics [1].

Physicochemical Properties

Understanding the physical nature of the target analyte is the foundation of any extraction strategy. The high molecular weight and boiling point dictate the need for high-temperature GC programs and robust, non-polar extraction solvents.

Property	Value
IUPAC Name	Tris(3,5,5-trimethylhexyl) phosphate
CAS Number	72386-53-9
Molecular Formula	C27H57O4P
Molecular Weight	476.71 g/mol
Structural Characteristics	Highly branched alkyl chains, extreme lipophilicity, sterically hindered phosphate core

Establishing a Self-Validating Extraction System

Because OPEs are ubiquitous in modern manufacturing, background contamination is the primary cause of false positives and elevated Limits of Detection (LODs). To ensure trustworthiness, the extraction protocol must operate as a self-validating system [1].

• Absolute Material Restrictions: Never use plastic consumables (e.g., polypropylene centrifuge tubes, pipette tips, or parafilm). All extraction vessels must be borosilicate glass, baked in a muffle furnace at 400 °C for 4 hours prior to use.

• Procedural Blanks: A method blank (e.g., analyte-free pre-baked sodium sulfate) must be processed alongside every sample batch to monitor ambient laboratory contamination.

• Surrogate Spiking: Prior to any solvent addition, samples must be spiked with an isotopically labeled surrogate (e.g., Triphenyl phosphate-d15 or Tri-n-butyl phosphate-d27). The recovery of this surrogate validates the extraction efficiency and flags any matrix-induced ion suppression during MS analysis.

Protocol A: Extraction from Solid Polymeric Matrices (Plastics/Foams)

Causality & Mechanism: Polymeric matrices physically entrap OPEs within their cross-linked networks. Standard liquid extraction is insufficient. Cryomilling is required to embrittle the polymer and exponentially increase the surface area. Subsequent Ultrasonic Extraction (USE) utilizing a binary solvent system (Toluene/Dichloromethane) serves a dual purpose: Toluene swells the polymer network, while Dichloromethane (DCM) provides optimal thermodynamic solubility for the hydrophobic TINP [1].

Step-by-Step Methodology:

• Cryomilling: Submerge 2–5 g of the solid sample in liquid nitrogen. Mill the embrittled sample to a uniform particle size of <250 μm.

• Surrogate Addition: Weigh exactly 1.0 g of the milled matrix into a 50 mL glass centrifuge tube. Spike 50 μL of a 1 μg/mL surrogate standard mix directly onto the solid bed. Allow 10 minutes for solvent evaporation and matrix integration.

• Solvent Extraction: Add 10 mL of a 1:1 (v/v) Toluene/DCM mixture.

• Sonication: Place the sealed glass tubes in an ultrasonic water bath at room temperature for 30 minutes. Ensure the water level matches the solvent level inside the tubes.

• Phase Separation: Centrifuge the tubes at 3000 rpm for 10 minutes. Carefully decant the supernatant into a clean glass concentration vessel.

• Exhaustive Extraction: Repeat steps 3–5 two additional times. Pool all extracts to ensure quantitative recovery.

• Concentration: Evaporate the pooled extract under a gentle stream of ultra-high purity nitrogen (N2) to a final volume of exactly 1.0 mL. Transfer to a 1.5 mL glass GC autosampler vial with an OPE-free PTFE/silicone septum.

Workflow diagram for the extraction of TINP from solid polymeric matrices.

Protocol B: QuEChERS Extraction for Lipid-Rich Biological Matrices

Causality & Mechanism: In biological tissues (e.g., fish, liver), TINP partitions heavily into endogenous lipids. The QuEChERS approach uses Acetonitrile (ACN) to precipitate proteins, while the addition of anhydrous MgSO4 drives an exothermic salting-out effect, forcing the hydrophobic OPE into the organic layer. Because co-extracted lipids will rapidly foul the GC inlet and degrade the stationary phase, a rigorous lipid cleanup using Z-Sep+ (zirconia-coated silica) or specialized lipid filtration is mandatory. Z-Sep+ specifically targets and removes phospholipids via Lewis acid-base interactions without retaining the target phosphate esters [2].

Step-by-Step Methodology:

• Homogenization: Cryogenically homogenize 5.0 g of tissue and transfer to a 50 mL glass centrifuge tube.

• Extraction: Add 10 mL of ACN and spike with the appropriate surrogate standards. Vortex vigorously for 1 minute to ensure complete cellular disruption.

• Salting-Out: Add EN 15662 QuEChERS extraction salts (4 g MgSO4, 1 g NaCl, 1 g Sodium citrate, 0.5 g Disodium citrate sesquihydrate). Shake vigorously by hand for 2 minutes immediately after addition to prevent salt agglomeration [2].

• Centrifugation: Centrifuge at 5000 rpm for 5 minutes to achieve phase separation.

• Lipid Cleanup: Transfer 5 mL of the upper ACN layer into a glass tube containing dispersive Solid Phase Extraction (dSPE) sorbents (150 mg MgSO4, 50 mg C18, and 50 mg Z-Sep+). Vortex for 1 minute, then centrifuge at 5000 rpm for 5 minutes.

• Solvent Exchange: Transfer the cleaned supernatant to a new glass tube. Evaporate to near dryness under nitrogen and reconstitute in 1.0 mL of Hexane/Acetone (1:1 v/v) to ensure optimal volatility and peak shape in the GC inlet.

QuEChERS workflow with dSPE lipid cleanup for biological matrices.

GC-MS Analytical Parameters

Due to the high boiling point of TINP, the GC oven must reach 300 °C to ensure complete elution and prevent carryover into subsequent runs. A non-polar to slightly polar column (e.g., 5% phenyl-methylpolysiloxane) provides the necessary thermal stability and resolution [3, 4].

Parameter	Setting / Specification
Analytical Column	HP-5MS or DB-5MS (30 m × 0.25 mm i.d. × 0.25 μm film thickness)
Carrier Gas	Helium (High Purity ≥ 99.999%), 1.2 mL/min constant flow
Injection Mode	Splitless (1 μL volume), Purge valve on at 1.0 min
Inlet Temperature	280 °C (Requires highly deactivated glass liner to prevent analyte adsorption)
Oven Temperature Program	70 °C (hold 1 min) → ramp 15 °C/min to 200 °C → ramp 10 °C/min to 300 °C (hold 10 min)
Transfer Line Temp	280 °C
Ionization Mode	Electron Ionization (EI), 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) for quantitation; Full Scan (m/z 50–550) for method development

Note on Mass Spectrometry: Under 70 eV EI, the highly branched 3,5,5-trimethylhexyl chains undergo extensive fragmentation. While low-mass hydrocarbon fragments often form the base peak, quantitation should rely on higher-mass, specific organophosphate fragment ions to ensure selectivity against matrix background noise.

References

• Department of Toxic Substances Control (California EPA). Sample Preparation for the Analysis of Organophosphate and Brominated Flame Retardants in Consumer Products Using Sonication. 1

• Pocurull, E. et al. Determination of organophosphate ester flame retardants and plasticisers in fish samples by QuEChERs followed by gas chromatography-tandem mass spectrometry. PubMed. 2

• US Environmental Protection Agency. Method 8141B: Organophosphorus Compounds by Gas Chromatography. 3

• LCGC International. Determination of Organophosphate Esters in Water Samples Using Gas Chromatography–Mass Spectrometry (GC–MS) and Magnetic Solid-Phase Extraction (SPE).4

Sources

• 1. dtsc.ca.gov [dtsc.ca.gov]
• 2. Determination of organophosphate ester flame retardants and plasticisers in fish samples by QuEChERs followed by gas chromatography-tandem mass spectrometry. Exposure and risk assessment through fish consumption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Note: Hydrometallurgical Recovery of Heavy Metals Using Tris(3,5,5-trimethylhexyl) Phosphate (TMHP)

Target Audience: Researchers, Process Scientists, and Hydrometallurgical Engineers Content Type: Technical Application Note & Validated Protocols

Introduction & Mechanistic Rationale

In the field of hydrometallurgy, the selective recovery of heavy metals, rare earth elements, and actinides from complex aqueous leachates requires robust solvent extraction (SX) systems. While Tri-n-butyl phosphate (TBP) has historically been the industry standard, it is fundamentally limited by its relatively high aqueous solubility and its propensity to form a problematic "third phase" at high metal loadings[1].

Tris(3,5,5-trimethylhexyl) phosphate (TMHP) is an advanced, highly branched neutral solvating extractant designed to overcome these limitations. The incorporation of bulky 3,5,5-trimethylhexyl chains introduces significant steric hindrance. This structural modification not only suppresses third-phase formation by preventing the over-packing of metal-solvate complexes but also drastically reduces extractant loss to the aqueous phase due to its extreme lipophilicity.

As a neutral solvating extractant, TMHP does not operate via cation exchange. Instead, it replaces the hydration sphere of the metal cation, solvating a neutral metal-anion complex at the liquid-liquid interface[2]. The extraction efficiency is therefore heavily dependent on the activity of the counter-anion (e.g., chlorides or nitrates) in the aqueous feed.

Process Workflow

The following diagram illustrates the continuous solvent extraction loop, demonstrating how TMHP is loaded, scrubbed, stripped, and recycled without degradation.

Fig 1. Continuous hydrometallurgical solvent extraction workflow using TMHP.

Comparative Extractant Profiling

The steric bulk of highly branched phosphates like Tris(2-ethylhexyl) phosphate (TEHP) and TMHP provides superior phase stability and extraction efficiency for specific heavy metals (e.g., Cobalt, Cadmium, and Actinides) compared to straight-chain analogs[3].

Table 1: Physicochemical and Operational Comparison of Trialkyl Phosphates

Extractant	Alkyl Chain Structure	Aqueous Solubility	Phase Disengagement	Third-Phase Propensity	Heavy Metal Affinity
TBP	Straight (n-Butyl)	~400 mg/L	~120 s	High	Moderate
TEHP	Branched (2-Ethylhexyl)	<5 mg/L	~60 s	Low	High
TMHP	Highly Branched (3,5,5-Trimethylhexyl)	<1 mg/L	~45 s	Very Low	Very High

Standard Operating Protocols (SOP)

To ensure trustworthiness and reproducibility , the following protocols are designed as self-validating systems. Every critical step includes a causality explanation and a quality control (QC) checkpoint.

Protocol A: Preparation of the Organic Phase

Objective: Formulate a 0.5 M TMHP solvent system optimized for hydrodynamics.

• Measurement: Volumetrically transfer the required mass of TMHP into a clean, dry borosilicate vessel.

• Dilution: Dilute the extractant using an aliphatic diluent (e.g., n-dodecane).

  • Causality: Aliphatic diluents are selected over aromatic ones due to their lower toxicity, favorable phase disengagement kinetics, and lower dielectric constant, which stabilizes the neutral metal-solvate complex[1].

• Homogenization: Stir at 300 rpm for 15 minutes at ambient temperature.

• Self-Validation Checkpoint: Measure the density and viscosity of the organic phase. Establish a baseline to ensure reproducible hydrodynamics in downstream mixer-settler operations.

Protocol B: Solvent Extraction (SX) of Heavy Metals

Objective: Transfer target heavy metals from the aqueous leachate to the organic phase.

• Feed Conditioning: Adjust the aqueous feed to the target acidity (e.g., 1–3 M HNO3​ ) and add a salting-out agent (e.g., 2 M NaNO3​ ).

  • Causality: High counter-anion activity (salting-out effect) forces the thermodynamic equilibrium toward the formation of the neutral complex required for TMHP solvation[2].

• Contacting: Combine the organic and aqueous phases at an Organic-to-Aqueous (O/A) ratio of 1:1 in a thermostated separation funnel at 25°C.

• Equilibration: Agitate vigorously (600 rpm) for 10 minutes to reach thermodynamic equilibrium.

• Phase Separation: Cease agitation and allow the phases to separate.

  • Self-Validation Checkpoint: Time the phase disengagement. Complete separation should occur in <60 seconds. Prolonged separation indicates emulsion formation.

• Analysis: Sample the raffinate (depleted aqueous phase) and analyze via ICP-MS.

  • Self-Validation Checkpoint: Calculate the mass balance: Mfeed​=Mraffinate​+Morganic​ . A variance >2% indicates third-phase formation or precipitation, requiring adjustment of the salting-out agent.

Protocol C: Stripping and Extractant Regeneration

Objective: Recover the heavy metals and regenerate the TMHP.

• Stripping Contact: Contact the loaded organic phase with ultra-pure water or dilute acid (0.01 M HNO3​ ) at an O/A ratio of 2:1.

  • Causality: Drastically lowering the aqueous anion concentration removes the thermodynamic driving force of solvation, releasing the metal back into the aqueous phase.

• Phase Separation: Allow 5 minutes for complete phase disengagement.

• Recovery: Route the loaded aqueous strip liquor to electrowinning or precipitation circuits. Recycle the stripped organic phase back to Protocol B.

Interfacial Complexation Mechanism

The extraction of a generic heavy metal ( Mn+ ) by TMHP follows a specific interfacial coordination chemistry, driven by the displacement of water molecules by the phosphoryl oxygen of TMHP.

Fig 2. Interfacial complexation mechanism of metal ions by neutral TMHP.

References

• Solvent extraction of uranium (and vanadium) from acid liquors with trialkylphosphine oxides. OSTI.
• Nonaqueous Solvent Extraction for Enhanced Metal Separations: Concept, Systems, and Mechanisms.
• A new approach for cobalt (II)
• Selection criteria of diluents of tri-n-butyl phosphate for recovering neodymium(III)

Sources

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A new approach for cobalt (II) removal from simulated wastewater using electro membrane extraction with a flat sheet supported liquid membrane - PMC [pmc.ncbi.nlm.nih.gov]

Formulation of High-Temperature Industrial Lubricants with Tris(3,5,5-trimethylhexyl) Phosphate

Target Audience: Researchers, materials scientists, and drug development professionals. Note for Biopharmaceutical Engineers: While primarily an industrial additive, utilizing highly stable phosphate ester-formulated lubricants in pharmaceutical manufacturing equipment (e.g., high-speed centrifuges, reactor mechanical seals) ensures that the lubricant will not thermally degrade into volatile, contaminating byproducts during standard Steam-In-Place (SIP) or extreme-heat sterilization cycles.

Executive Summary & Mechanistic Overview

Tris(3,5,5-trimethylhexyl) phosphate (TOHF), also known as triisononyl phosphate (CAS: 72386-53-9), is a highly branched synthetic phosphate ester utilized as a premium extreme-pressure (EP) and anti-wear (AW) additive. Unlike linear alkyl phosphates (e.g., tri-n-butyl phosphate) or aryl phosphates (e.g., tricresyl phosphate, TCP), TOHF leverages the steric hindrance of its neopentyl-like 3,5,5-trimethylhexyl groups. This structural bulk protects the central phosphate ester linkages from premature hydrolysis and thermal cleavage via beta-hydride elimination, pushing its degradation temperature significantly higher than standard alternatives.

The anti-wear efficacy of TOHF relies on its ability to decompose and polymerize under the extreme conditions of boundary lubrication. When confined between iron-based surfaces under high pressure and temperature, TOHF molecules undergo tribochemical activation. The process begins with the dissociation of P–O and C–O bonds. The released 3,5,5-trimethylhexyl groups form an adsorbed carbon-rich layer, while the remaining phosphate radicals polymerize with the iron oxide surface to form an organic [1]. This dual-layer system prevents direct metal-to-metal asperity contact, significantly reducing friction and wear [2].

Tribochemical Pathway Diagram

Fig 1: Tribochemical pathway of TOHF forming a protective iron polyphosphate glass tribofilm.

Physicochemical Properties

To formulate effectively, researchers must understand the physical constraints and properties of the neat additive.

Property	Value	Implication for Formulation
Chemical Name	Tris(3,5,5-trimethylhexyl) phosphate	Bulky branched structure prevents rapid hydrolysis.
CAS Number	72386-53-9	Essential for regulatory tracking and SDS sourcing.
Molecular Weight	476.71 g/mol	High MW contributes to extremely low volatility at >300°C.
Density (20°C)	~0.92 g/cm³	Readily miscible in synthetic polyol ester base stocks.
Flash Point	>260°C	Suitable for [3].
Phosphorus Content	~6.5 wt%	Determines the treat rate required to achieve target ppm of P.

Protocol 1: Formulation of High-Temperature Synthetic Ester Base Stock

Objective: To create a homogeneous, high-temperature industrial lubricant utilizing a Pentaerythritol (PE) ester base stock and TOHF as the primary EP/AW additive.

Causality & Rationale: PE esters are chosen for their high thermal stability. Blending is deliberately conducted at 60°C to lower the viscosity of the PE ester. This ensures rapid and complete dissolution of the TOHF without thermally stressing the antioxidant package or initiating premature oxidation of the base oil.

Reagents & Materials:

• Base Oil: Pentaerythritol (PE) tetraester (ISO VG 32 or 46).

• AW/EP Additive: Tris(3,5,5-trimethylhexyl) phosphate (TOHF) (Treat rate: 2.0 wt%).

• Antioxidant: Alkylated diphenylamine (ADPA) (Treat rate: 1.0 wt%).

• Equipment: Overhead mechanical stirrer with a pitched-blade turbine, jacketed blending vessel, FTIR spectrometer.

Step-by-Step Methodology:

• Base Oil Preparation: Transfer 970 g of PE ester base oil into the jacketed blending vessel. Set the heating jacket to 60°C.

  • Expert Insight: Do not exceed 80°C during base oil heating to prevent premature oxidation before the antioxidant is fully integrated.

• Agitation: Initiate mechanical stirring at 300 RPM. Ensure a vortex is formed but avoid entraining excessive air, which introduces unwanted moisture and oxygen into the matrix.

• Antioxidant Addition: Slowly add 10 g (1.0 wt%) of ADPA. Continue stirring for 15 minutes until the solid powder is fully dissolved.

• TOHF Integration: Add 20 g (2.0 wt%) of TOHF dropwise into the vortex. The branched nature of TOHF makes it highly miscible, but gradual addition prevents localized concentration gradients.

• Homogenization: Maintain stirring at 60°C for 45 minutes.

• Validation Check (Self-Validating System): Extract a 5 mL aliquot and analyze via FTIR spectroscopy. A successful, homogeneous blend will exhibit a distinct, sharp P=O stretching peak at ~1260 cm⁻¹ and P-O-C bands at ~1030 cm⁻¹. Allow the sample to cool to room temperature for 24 hours; visually inspect for any phase separation or turbidity. A clear fluid confirms stable solubility.

Protocol 2: Tribological Evaluation and Surface Characterization

Objective: To quantify the anti-wear performance of the formulated lubricant under extreme boundary lubrication conditions.

Causality & Rationale: Standard four-ball wear tests (ASTM D4172) are often run at 75°C, which is insufficient to trigger the tribochemical cleavage of the highly stable 3,5,5-trimethylhexyl groups. Therefore, a high-temperature Four-Ball test at 150°C is required to accurately simulate the operational environment and induce polyphosphate glass formation.

Step-by-Step Methodology:

• Preparation: Clean 440C stainless steel test balls sequentially in toluene and acetone using an ultrasonic bath for 10 minutes each. Dry with compressed nitrogen.

  • Expert Insight: 440C stainless steel is strictly specified because phosphate esters react preferentially with iron oxides on the surface to initiate the tribofilm[2].

• Test Execution (High-Temp Four-Ball): Load the balls into the tribometer. Submerge the lower three stationary balls in the formulated TOHF lubricant.

• Parameters: Apply a load of 392 N (40 kgf). Heat the lubricant cup to 150°C. Once the temperature stabilizes, rotate the top ball at 1200 RPM for 60 minutes.

• Wear Scar Measurement: Post-test, clean the balls with hexane. Measure the Wear Scar Diameter (WSD) using an optical microscope.

• Nanoscale Visualization (Validation): To confirm the mechanism, analyze the wear scar using X-ray Photoelectron Spectroscopy (XPS). Look for binding energy shifts in the P 2p spectra (~133.5 eV) corresponding to iron polyphosphate glass, confirming the successful [4].

Quantitative Performance Data

The following table summarizes expected tribological data comparing the unadditized PE ester base, a formulation using standard Tricresyl Phosphate (TCP), and the TOHF formulation.

Lubricant Formulation	Wear Scar Diameter (WSD, mm)	Friction Coefficient (µ)	Onset of Thermal Degradation (°C, TGA)
PE Ester Base Oil (Neat)	0.85 ± 0.05	0.120	310°C
PE Ester + 2.0% TCP	0.52 ± 0.03	0.085	345°C
PE Ester + 2.0% TOHF	0.48 ± 0.02	0.078	365°C

Data Interpretation: TOHF outperforms TCP in both wear reduction and thermal stability. The bulky isononyl groups delay the onset of thermal degradation by ~20°C compared to aryl phosphates, while still providing sufficient reactive phosphate radicals to form a robust tribofilm under high shear.

References

• Tribological Properties of Phosphate Ester Confined between Iron-Based Surfaces | Langmuir - ACS Publications. Available at:[Link]

• The Tribology and Chemistry of Phosphorus-Containing Lubricant Additives | IntechOpen. Available at: [Link]

• SkyGeek's Guide to the Industrial Uses of Phosphate Ester Fluids | SkyGeek. Available at:[Link]

• Direct Multimodal Nanoscale Visualization of Early Phosphorus-Based Antiwear Tribofilm Formation | ACS Applied Materials & Interfaces. Available at:[Link]

Chromatographic Separation of Tris(3,5,5-trimethylhexyl) Phosphate and Its Process-Related Impurities: An Application Guide

Introduction: The Analytical Imperative for High-Purity Tris(3,5,5-trimethylhexyl) phosphate

Tris(3,5,5-trimethylhexyl) phosphate, a complex organophosphate ester, is increasingly utilized in specialized applications within the pharmaceutical and materials science sectors. Its function as a plasticizer, lubricant, and solvent necessitates stringent purity control to ensure product performance, safety, and regulatory compliance. The manufacturing process of trialkyl phosphates can introduce a spectrum of impurities, including unreacted starting materials, intermediates, by-products, and degradation products.[1][2] Regulatory bodies, guided by frameworks such as the International Council for Harmonisation (ICH) Q3A guidelines, mandate the identification, reporting, and qualification of impurities in new drug substances.[3][4][5][6]

This comprehensive guide presents a detailed exploration of chromatographic techniques for the effective separation and quantification of Tris(3,5,5-trimethylhexyl) phosphate from its potential process-related impurities. We will delve into the rationale behind method development, offering both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) protocols tailored for researchers, quality control analysts, and drug development professionals.

Understanding the Impurity Profile

A robust analytical method is predicated on a thorough understanding of the potential impurities. The common synthesis route for trialkyl phosphates involves the reaction of phosphorus oxychloride with the corresponding alcohol, in this case, 3,5,5-trimethylhexanol.[7][8] Based on this, the likely impurities include:

• Organic Impurities:

  • Starting Material: 3,5,5-trimethylhexanol

  • Intermediates: Di(3,5,5-trimethylhexyl) phosphate, Mono(3,5,5-trimethylhexyl) phosphate

  • By-products: Isomeric variants of the primary compound, products of side reactions.

• Residual Solvents: Organic volatile impurities used or produced during manufacturing. Their control is governed by guidelines such as USP <467>.[9][10][11][12][13]

The analytical challenge lies in separating the highly hydrophobic and bulky Tris(3,5,5-trimethylhexyl) phosphate from structurally similar impurities that may be present at trace levels.

Methodology Workflow

The following diagram illustrates the logical flow for the chromatographic analysis of Tris(3,5,5-trimethylhexyl) phosphate and its impurities.

Caption: General workflow for the analysis of Tris(3,5,5-trimethylhexyl) phosphate impurities.

Application Note 1: Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile and Semi-Volatile Impurities

Principle: GC is an ideal technique for the separation of thermally stable, volatile, and semi-volatile compounds. The high molecular weight and low volatility of Tris(3,5,5-trimethylhexyl) phosphate make high-temperature GC necessary. A mass spectrometer (MS) detector provides definitive identification and quantification of separated components. This method is particularly well-suited for detecting residual starting materials like 3,5,5-trimethylhexanol and other lower-boiling point impurities.

Causality Behind Experimental Choices:

• Injector: A split/splitless injector is chosen to handle a range of concentrations. A deactivated liner is crucial to prevent the degradation of organophosphate esters at high temperatures.[14]

• Column: A low-polarity, thermally stable column, such as a 5% phenyl polysiloxane phase, provides good separation for a wide range of analytes based on their boiling points and is a standard choice for the analysis of organophosphorus compounds.[14]

• Oven Program: A temperature ramp is essential to first elute volatile impurities at lower temperatures and then the main component and other high-boiling impurities at elevated temperatures.

• Detector: Mass spectrometry is selected for its high sensitivity and specificity, allowing for positive identification of impurities based on their mass spectra. A nitrogen-phosphorus detector (NPD) is a viable, more selective alternative if MS is unavailable.[15]

Illustrative GC-MS Data

The following table presents hypothetical retention times and characteristic mass fragments for Tris(3,5,5-trimethylhexyl) phosphate and its potential impurities. This data is for illustrative purposes to guide method development.

Compound	Retention Time (min)	Key Mass Fragments (m/z)
3,5,5-trimethylhexanol	8.5	57, 70, 83, 126
Di(3,5,5-trimethylhexyl) phosphate	22.1	113, 127, 291, 333
Tris(3,5,5-trimethylhexyl) phosphate	28.7	113, 127, 476

Detailed GC-MS Protocol

1. Sample Preparation: 1.1. Accurately weigh approximately 50 mg of the Tris(3,5,5-trimethylhexyl) phosphate sample into a 10 mL volumetric flask. 1.2. Dissolve and dilute to volume with n-hexane or a similar non-polar solvent. 1.3. Vortex to ensure complete dissolution. 1.4. Filter the solution through a 0.22 µm PTFE syringe filter into a GC vial.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent.
• Mass Spectrometer: Agilent 5977B MSD or equivalent.
• Injector: Split/splitless, 280 °C.
• Injection Volume: 1 µL.
• Split Ratio: 20:1 (can be adjusted based on concentration).
• Liner: Deactivated, single taper with glass wool.[14]
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
• Oven Program:
• Initial temperature: 80 °C, hold for 2 minutes.
• Ramp: 15 °C/min to 320 °C.
• Hold: 10 minutes at 320 °C.
• MSD Transfer Line: 280 °C.
• Ion Source: Electron Ionization (EI), 230 °C.
• Quadrupole: 150 °C.
• Scan Range: 50-600 amu.

3. Data Analysis: 3.1. Integrate all peaks in the chromatogram. 3.2. Identify impurities by comparing their mass spectra with a reference library and their retention times with those of known standards. 3.3. Quantify impurities using an external or internal standard method.

Application Note 2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Non-Volatile Impurities

Principle: RP-HPLC is a powerful technique for separating compounds based on their hydrophobicity. It is particularly advantageous for analyzing non-volatile or thermally labile impurities, such as di- and mono-alkyl phosphate esters, which may not be suitable for GC analysis.

Causality Behind Experimental Choices:

• Column: A C18 stationary phase is the workhorse of reversed-phase chromatography and provides excellent retention for non-polar analytes like Tris(3,5,5-trimethylhexyl) phosphate and its hydrophobic impurities.

• Mobile Phase: A gradient of a strong organic solvent (acetonitrile or methanol) and water is used to elute compounds with a wide range of polarities. A small amount of acid (e.g., formic or phosphoric acid) is often added to improve peak shape for acidic impurities like mono- and di-alkyl phosphates.[16]

• Detector: A UV detector can be used for initial screening if the impurities have a chromophore. However, many organophosphate esters have poor UV absorbance. Therefore, a more universal detector like an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer is preferred for accurate quantification.[17]

Illustrative HPLC-MS Data

The following table shows hypothetical retention times for Tris(3,5,5-trimethylhexyl) phosphate and its less volatile impurities. This data is for illustrative purposes.

Compound	Retention Time (min)
Mono(3,5,5-trimethylhexyl) phosphate	4.2
Di(3,5,5-trimethylhexyl) phosphate	9.8
Tris(3,5,5-trimethylhexyl) phosphate	15.3

Detailed HPLC-UV/MS Protocol

1. Sample Preparation: 1.1. Accurately weigh approximately 50 mg of the Tris(3,5,5-trimethylhexyl) phosphate sample into a 10 mL volumetric flask. 1.2. Dissolve and dilute to volume with acetonitrile. 1.3. Vortex to ensure complete dissolution. 1.4. Filter the solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

2. HPLC-UV/MS Instrumentation and Conditions:

• HPLC System: Waters ACQUITY UPLC I-Class or equivalent.
• Mass Spectrometer: Waters ACQUITY QDa II or equivalent.
• Column: C18, 2.1 x 100 mm, 1.8 µm.
• Column Temperature: 40 °C.
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 2 µL.
• Gradient Program:
• 0-1 min: 50% B
• 1-12 min: 50% to 100% B
• 12-17 min: 100% B
• 17.1-20 min: Re-equilibrate at 50% B
• UV Detector: 210 nm.
• MS Detector: Electrospray Ionization (ESI), Positive Mode.
• Scan Range: 150-1000 m/z.

3. Data Analysis: 3.1. Integrate all peaks in the chromatogram. 3.2. Identify impurities by their retention times and mass-to-charge ratios compared to reference standards. 3.3. Quantify impurities using an external standard calibration curve.

Method Validation and System Suitability

All developed methods must be validated according to ICH guidelines to ensure they are suitable for their intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

System suitability tests must be performed before each analysis to ensure the chromatographic system is performing adequately. This typically involves injecting a standard solution and checking parameters such as retention time, peak area, tailing factor, and resolution.

Conclusion

The successful chromatographic separation of Tris(3,5,5-trimethylhexyl) phosphate and its impurities is achievable through the systematic application of either high-temperature GC-MS or RP-HPLC-MS. The choice of method will depend on the specific impurities of interest. GC-MS is preferable for volatile and semi-volatile impurities, while RP-HPLC is better suited for non-volatile and thermally sensitive compounds. By understanding the potential impurity profile and applying the principles of chromatographic separation outlined in this guide, researchers and analysts can develop and validate robust methods to ensure the quality and safety of Tris(3,5,5-trimethylhexyl) phosphate.

References

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. (2006, October 1). European Medicines Agency. [Link]

• <467> Residual Solvents. (2019, September 27). USP-NF. [Link]

• USP 467 Residual Solvents Guide for Pharma Manufacturers. (2025, July 9). CuriRx. [Link]

• Impurity guidelines in drug development under ICH Q3. (2025, October 7). AMSbiopharma. [Link]

• USP Residual Solvents <467>. (n.d.). Eurofins. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. (n.d.). ECA Academy. [Link]

• USP <467> Residual solvent determination in pharmaceutical products. (n.d.). SCISPEC. [Link]

• ICH HARMONISED TRIPARTITE GUIDELINE: IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). (2006, October 25). ICH. [Link]

• ICH Q3A Guideline for Impurities in New Drug Substances. (2024, October 31). YouTube. [Link]

• Cresyl phosphates and xylyl phosphates - Evaluation statement. (2023, June 26). Australian Industrial Chemicals Introduction Scheme (AICIS). [Link]

• Chemical Hazard Information Profile: Draft Report: Tri (Alkyl/Alkoxy) Phosphates. (n.d.). EPA. [Link]

• US2863905A - Recovery and purification of trialkyl phosphites. (n.d.).

• Separation of Tributyl phosphate on Newcrom R1 HPLC column. (2018, February 16). SIELC Technologies. [Link]

• Determination of Organophosphate Esters in Water Samples Using Gas Chromatography– Mass Spectrometry and Magnetic Solid-Phase Extraction Based on Multi-Walled Carbon Nanotubes. (2021, October 1). Spectroscopy Online. [Link]

• Tris(2-Chloroethyl) Phosphate. (n.d.). NCBI. [Link]

• Determination of Organophosphate Esters in Water Samples Using Gas Chromatography–Mass Spectrometry (GC–MS) and Magnetic Solid-Phase Extraction (SPE) Based on Multi-Walled Carbon Nanotubes (MWCNTs). (n.d.). LCGC International. [Link]

• Environmental risk evaluation report: Trixylenyl phosphate (CAS no. 25155-23-1). (n.d.). GOV.UK. [Link]

• Determination of Trialkyl Phosphates in Wastewater by Solid Phase Extraction–Flow Injection–Atmospheric Pressure Chemical Ionization–Mass Spectrometry. (n.d.). ResearchGate. [Link]

• Determination of 15 Organophosphate Ester Flame Retardants in Soils and Sediments by Gas Chromatography-Mass Spectrometry with Accelerated Solvent Extraction. (2023, May 11). Chinese Journal of Analytical Chemistry. [Link]

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• Method 8141B: Organophosphorus Compounds by Gas Chromatography. (n.d.). EPA. [Link]

• US3644602A - Process for producing trialkyl phosphates. (n.d.).

• Determination of phosphoric acid triesters in human plasma using solid-phase microextraction and gas chromatography coupled to inductively coupled plasma mass spectrometry. (2006, January 27). PubMed. [Link]

• TRIS TESTING METHODS. (2021, October 25). BioSpectra. [Link]

• QUANTITATIVE METHOD FOR THE DETECTION OF TRIETHYL PHOSPHATE IN AQUEOUS SOLUTIONS. (n.d.). DTIC. [Link]

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• Development of analytical strategies using U-HPLC-MS/MS and LC-ToF-MS for the quantification of micropollutants in marine organisms. (n.d.). Springer. [Link]

• HPLC Methods for analysis of Phosphate Ion. (n.d.). HELIX Chromatography. [Link]

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• analytical method validation report: tris organic impurities via liquid chromatography with uv detection. (2024, February 29). BioSpectra. [Link]

• Ultra high performance liquid chromatography tandem mass spectrometry for rapid analysis of trace organic contaminants in water. (2013, June 18). PMC. [Link]

• Occurrence of trimethyl phosphate and triethyl phosphate in a municipal wastewater treatment plant and human urine. (n.d.). ResearchGate. [Link]

• Occurrence of trimethyl phosphate and triethyl phosphate in a municipal wastewater treatment plant and human urine. (2022, April 5). Semantic Scholar. [Link]

• method 507. (n.d.). Shimadzu Scientific Instruments. [Link]

• ISSN: 2320-5407 Int. J. Adv. Res. 13(01), 827-840. (2025, January 15). International Journal of Advanced Research. [Link]

• Chemical Characterization and Dose Formulation Studies. (n.d.). NCBI. [Link]

• Expediting Method Development for Oligonucleotide Impurity Analysis Using the ACQUITY QDa II Mass Detector. (2025, May 2). Waters Corporation. [Link]

• Application Solutions for Oligonucleotides. (n.d.). Waters Corporation. [Link]

• Synthesis of 3,4,5-trisubstituted phenols via Rh(iii)-catalyzed alkenyl C–H activation assisted by phosphonium cations. (n.d.). Royal Society of Chemistry. [Link]

• Tris(2-Ethylhexyl) Phosphate. (2011, July 1). OEHHA. [Link]

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• 17. helixchrom.com [helixchrom.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Extraction with Tris(3,5,5-trimethylhexyl) phosphate (T355THP) in Highly Acidic Media

Welcome to the technical support center for the optimization of extraction processes utilizing Tris(3,5,5-trimethylhexyl) phosphate (T355THP) in highly acidic environments. This resource is designed for researchers, scientists, and professionals in drug development who are leveraging the unique properties of T355THP for separations. Here, we will delve into the mechanistic underpinnings of this neutral organophosphorus extractant, provide actionable troubleshooting guidance, and answer frequently asked questions to enhance your experimental success.

I. Understanding the Core Principles: Mechanism of Extraction

Tris(3,5,5-trimethylhexyl) phosphate is a neutral or solvating extractant.[1][2] Unlike acidic extractants that operate via cation exchange, T355THP functions by solvating neutral metal-salt complexes.[1][3] In highly acidic media, such as concentrated nitric or hydrochloric acid, metal ions form neutral species (e.g., M(NO₃)ₓ) which can then be extracted into the organic phase by T355THP. The extraction efficiency is therefore highly dependent on the ability of the aqueous phase to promote the formation of these neutral complexes.

The general equilibrium for the extraction can be represented as:

Mⁿ⁺(aq) + nA⁻(aq) + sT355THP(org) ⇌ MAₙ(T355THP)ₛ(org)

Where:

• Mⁿ⁺ is the metal ion

• A⁻ is the anion from the acid (e.g., NO₃⁻, Cl⁻)

• s is the solvation number (the number of T355THP molecules associated with the metal complex)

The efficiency of this process is governed by several factors including the acidity of the aqueous phase, the concentration of the extractant, the nature of the diluent, and the temperature.[1]

II. Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise when working with T355THP in highly acidic media.

What is the optimal concentration of T355THP for my extraction?

The optimal concentration is a balance between achieving high extraction efficiency and maintaining favorable physical properties of the organic phase (e.g., low viscosity, good phase separation). Increasing the extractant concentration generally leads to higher distribution ratios for the target metal ion. However, very high concentrations can lead to increased viscosity and a greater tendency for third-phase formation, particularly when extracting high concentrations of metal ions. It is recommended to perform a concentration-dependency study to determine the optimal T355THP concentration for your specific application.

How does the acidity of the aqueous phase impact extraction efficiency?

The effect of acidity is multifaceted. For neutral extractants like T355THP, a high concentration of the acid's counter-ion (e.g., nitrate) is often necessary to form the extractable neutral metal species.[4] However, at very high acid concentrations, the extraction of the acid itself by T355THP can compete with the extraction of the metal ion, potentially leading to a decrease in the metal's distribution ratio. Therefore, an optimal acid concentration range often exists for maximizing metal extraction.

Which diluents are most compatible with T355THP for extractions from highly acidic solutions?

The choice of diluent is critical for a successful solvent extraction process. Aliphatic hydrocarbons like kerosene are commonly used.[5] The diluent should be chemically stable in the highly acidic environment and should not form stable emulsions with the aqueous phase. The addition of a phase modifier, such as a long-chain alcohol or another organophosphorus compound like tributyl phosphate (TBP), can sometimes improve phase separation and prevent the formation of a third phase.[6]

What are the common signs of T355THP degradation?

Degradation of T355THP, primarily through hydrolysis of the phosphate ester bonds, can be accelerated in highly acidic conditions, especially at elevated temperatures. Signs of degradation include:

• A decrease in extraction efficiency over time.

• The formation of acidic degradation products, such as di- and mono-alkyl phosphoric acids, which can alter the extraction mechanism from solvation to cation exchange.

• Changes in the physical properties of the organic phase, such as increased viscosity or color changes.

How can I monitor the degradation of T355THP?

Several analytical techniques can be employed to monitor the integrity of your T355THP solution:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for identifying and quantifying the parent T355THP and its degradation products.[7][8]

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV or MS) can be used to separate and quantify the components of the organic phase.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR is particularly useful for observing the chemical shifts of the phosphorus atom in T355THP and its acidic degradation products, providing a clear indication of hydrolysis.[8][9]

• FT-IR Spectroscopy: Changes in the P=O stretching frequency can indicate degradation or complexation.[9][11]

III. Troubleshooting Guide

Encountering issues during your extraction experiments is not uncommon. This guide provides a structured approach to identifying and resolving potential problems.

Problem	Possible Causes	Solutions & Recommendations
Low Extraction Efficiency	1. Sub-optimal Acidity: The concentration of the acid in the aqueous phase may not be ideal for the formation of the extractable neutral metal species. 2. Insufficient Extractant Concentration: The concentration of T355THP in the organic phase may be too low for efficient extraction. 3. Extractant Degradation: The T355THP may have hydrolyzed, reducing its effectiveness.[12] 4. Competitive Extraction: Other species in the aqueous phase (e.g., other metal ions or the acid itself) may be co-extracted, competing with the target analyte.	1. Optimize Acid Concentration: Perform a series of extractions with varying acid concentrations to find the optimal range. 2. Increase Extractant Concentration: Prepare and test organic phases with higher concentrations of T355THP. 3. Verify Extractant Integrity: Use an analytical technique (GC-MS, HPLC, or ³¹P NMR) to check for degradation products. If degradation is confirmed, prepare a fresh organic phase. 4. Pre-treatment of Aqueous Phase: If interfering ions are present, consider a pre-extraction step to remove them.
Emulsion Formation / Poor Phase Separation	1. High Mixing Intensity: Excessive agitation can lead to the formation of stable emulsions.[13][14] 2. Presence of Surfactants or Particulates: Impurities in the aqueous feed can stabilize emulsions.[12][14] 3. Incompatible Diluent: The chosen diluent may have a tendency to form emulsions with the aqueous phase under the experimental conditions. 4. Low Interfacial Tension: The chemical composition of the phases may lead to a naturally low interfacial tension.[13]	1. Reduce Mixing Speed/Time: Optimize the mixing parameters to ensure adequate mass transfer without creating a stable emulsion. Gentle swirling is often sufficient.[14] 2. Filter the Aqueous Feed: Remove any suspended solids before the extraction. 3. Change Diluent or Add a Phase Modifier: Test alternative diluents or add a phase modifier like a long-chain alcohol or TBP.[6] 4. Increase Ionic Strength: Adding a salt (salting out) to the aqueous phase can help break emulsions.[14][15] 5. Centrifugation: This can be an effective way to break stubborn emulsions.[14]
Third Phase Formation	1. High Metal Loading: The concentration of the extracted metal complex in the organic phase exceeds its solubility in the diluent. 2. Inappropriate Diluent: The diluent may have poor solvating power for the metal-T355THP complex.	1. Reduce Metal Concentration: Decrease the initial concentration of the metal in the aqueous feed. 2. Lower Extractant Concentration: While this may reduce the distribution ratio, it can prevent third phase formation. 3. Use a More Aromatic/Polar Diluent: A diluent with higher solvating power may be necessary. 4. Add a Phase Modifier: A modifier like TBP can increase the solubility of the extracted complex in the organic phase.[6]
Poor Stripping Performance	1. Strong Metal-Extractant Complex: The extracted metal complex is very stable, making it difficult to back-extract. 2. Inappropriate Stripping Agent: The stripping solution is not effective at breaking the metal-T355THP complex.	1. Use a More Acidic Stripping Solution: Increasing the acidity of the stripping solution can often facilitate back-extraction. 2. Use a Complexing Agent in the Stripping Solution: A stripping agent containing a strong complexing agent (e.g., EDTA, oxalic acid) can effectively pull the metal ion back into the aqueous phase.[16] 3. Elevate Temperature: Increasing the temperature can sometimes improve stripping kinetics, but be mindful of potential extractant degradation.

IV. Experimental Protocols & Visualizations

Protocol 1: Preparation of the Organic Phase

• Calculate the required mass of T355THP to achieve the desired molar concentration in the final volume of the organic phase.

• Accurately weigh the T355THP into a clean, dry volumetric flask.

• Add the chosen diluent (e.g., kerosene) to the flask, filling it to approximately half of the final volume.

• Stopper the flask and mix thoroughly by inversion until the T355THP is completely dissolved.

• Carefully add more diluent to bring the volume to the calibration mark on the flask.

• Mix again to ensure a homogeneous solution.

Caption: Standard solvent extraction workflow.

Protocol 3: Monitoring T355THP Degradation by HPLC

• Prepare a calibration curve using standards of pure T355THP and, if available, its potential degradation products.

• Set up an HPLC system with a suitable column (e.g., C18) and a mobile phase that provides good separation of the components.

• Dilute a sample of the used organic phase in a suitable solvent (e.g., acetonitrile) to a concentration within the range of the calibration curve.

• Inject the diluted sample into the HPLC system.

• Identify and quantify the peaks corresponding to T355THP and any degradation products by comparing their retention times and peak areas to the calibration standards.

• Calculate the percentage of degradation based on the decrease in the concentration of T355THP.

Caption: HPLC workflow for monitoring T355THP degradation.

V. References

• Advances in Heavy Metal Extraction Using Organophosphorus Compounds: A Comprehensive Review. (2025). MDPI.

• Tips for Troubleshooting Liquid–Liquid Extraction. (2025). K-Jhil.

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. (2021). International Journal of Creative Research Thoughts.

• Solvent Extraction of Lutetium from Different Acidic Solutions Using Organophosphorus Extractants. (n.d.). ResearchGate.

• Tips for Troubleshooting Liquid–Liquid Extractions. (2026). LCGC International.

• Problems with extractions. (n.d.). University of York.

• Common Problems In Solvent Extraction Systems. (2024). LinkedIn.

• Optimization of organic acids and organophosphorus extractants for sustainable and selective recovery of rare earth elements from waste permanent magnets of wind turbines. (2026). Semantic Scholar.

• Nonaqueous Solvent Extraction for Enhanced Metal Separations: Concept, Systems, and Mechanisms. (n.d.). PMC.

• Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production. (2000). PubMed.

• Extraction and stripping of rare earths using mixtures of acidic phosphorus-based reagents. (n.d.). IOPscience.

• Structural effects of neutral organophosphorus extractants on solvent extraction of rare-earth elements from aqueous and non-aqu. (2020). Lirias.

• Solvent extraction of nickel with phosphorus‐ containing extractants. (2025). UTUPub.

• Separation of nickel and cobalt from nitrate leaching solutions of laterite ore by solvent extraction using trihexyltetradecylph. (n.d.). E3S Web of Conferences.

• Next generation purification method for achieving low trace metals in ultra-high purity chemicals. (2021). 3M.

• A New “Green” Extractant of the Diglycol Amic Acid Type for Lanthanides. (n.d.). J-STAGE.

• Solvent extraction: the coordination chemistry behind extractive metallurgy. (2013). RSC Publishing.

• Selection of Extractant in Rare Earth Solvent Extraction System. (2019). International Journal of Recent Technology and Engineering (IJRTE).

• Removal of Transition Metals from Rare Earths by Solvent Extraction with an Undiluted Phosphonium Ionic Liquid: Separations. (n.d.). Lirias.

• Multi-Analytical Approach to Characterize the Degradation of Different Types of Microplastics: Identification and Quantification of Released Organic Compounds. (2023). MDPI.

• Tool for Troubleshooting Emulsion Problems in Producing Oilfields. (n.d.). ResearchGate.

• Trihexyl(tetradecyl)phosphonium bis-2,4,4-(trimethylpentyl)phosphinate micellar behavior in the extraction of Ag(I) from acidic nitrate media. (n.d.). ResearchGate.

• Analytical techniques for monitoring the degradation of benzylboronic acid. (n.d.). Benchchem.

• Concentration and Separation of Heavy Rare-Earth Metals at Stripping Stage. (2019). Semantic Scholar.

• (PDF) Suitability of various chromatographic and spectroscopic techniques for analysis and kinetic degradation study of trelagliptin. (n.d.). ResearchGate.

• Extraction and separation of Th(IV) and U(VI) from nitric acid media using PIA-8 and HDEHP. (n.d.). INIS.

• Antagonistic Role of Aqueous Complexation in the Solvent Extraction and Separation of Rare Earth Ions. (2021). Knowledge UChicago.

• Mechanisms of flame retardant tris (2-ethylhexyl) phosphate biodegradation via novel bacterial strain Ochrobactrum tritici WX3-8. (2022). PubMed.

• Distinct Extraction Behaviors of La/Ce and Sc/Y in the Phosphoric Acidic Leachate of Bauxite Residues and Their Sequential Extraction with Di-(2-Ethylhexyl) Phosphoric Acid as Extractant. (2023). MDPI.

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Troubleshooting phase separation issues in Tris(3,5,5-trimethylhexyl) phosphate liquid-liquid extraction

Welcome to the Technical Support Center for Organophosphorus Liquid-Liquid Extraction (LLE). This guide is designed for researchers and drug development professionals working with Tris(3,5,5-trimethylhexyl) phosphate , a highly branched, sterically hindered extractant.

While its extreme hydrophobicity drives excellent 1[1], its bulky molecular architecture introduces unique hydrodynamic and thermodynamic challenges. This guide provides mechanistic troubleshooting for the most critical failure modes in these extraction systems: third phase formation, emulsification, and slow phase disengagement.

Diagnostic Matrix for Phase Separation Issues

Use the following quantitative and qualitative metrics to diagnose your phase separation failure mode before proceeding to the experimental protocols.

Symptom	Mechanistic Cause	Diagnostic Metric	Corrective Action
Third Phase Formation	Reverse micellar aggregation exceeding solubility limits in aliphatic diluents.	3 distinct liquid layers; Heavy Organic Phase (HOP) density > Light Organic Phase.	Add 5-15% (v/v) long-chain alcohol (e.g., isodecanol); increase operating temperature by 10-15°C.
Stable Emulsion (O/A)	Insufficient interfacial tension gradient; presence of colloidal silica or fine particulates ("crud").	Phase disengagement time > 15 minutes; cloudy interface.	Filter aqueous feed (0.45 µm); adjust O:A ratio; apply gentle centrifugation (3000 x g).
Slow Phase Disengagement	High kinematic viscosity of the highly branched Tris(3,5,5-trimethylhexyl) phosphate.	Clean break time > 5 minutes but < 15 minutes.	Dilute extractant concentration (e.g., from 30% to 20% v/v); switch to a lower-viscosity diluent.
Crud Formation	Precipitation of metal-hydrolyzed species or extractant degradation products at the interface.	Solid/gelatinous interfacial layer.	Lower aqueous pH to prevent hydrolysis; wash organic phase with 0.1 M Na₂CO₃.

Mechanistic Deep Dive: Third Phase Formation

Third phase formation is a well-documented liquid-liquid phase transition where the organic phase splits into a diluent-rich light phase and an extractant/metal-rich heavy phase. This phenomenon is driven by 2 and the aggregation of reverse micellar structures[2].

When Tris(3,5,5-trimethylhexyl) phosphate extracts high concentrations of metals or acids, the resulting solvates become highly polar. Because non-polar aliphatic diluents (like n-dodecane) cannot adequately solvate these polar cores, the complexes aggregate. Small-angle neutron scattering (SANS) studies on similar trialkyl phosphates confirm that 3 in the organic phase are the primary structural precursors to phase splitting[3].

Mechanistic pathway of third phase formation and the disruptive role of phase modifiers.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to downstream processing until the validation step confirms success.

Protocol A: Remediation of Third Phase Formation via Phase Modification

Adding a phase modifier disrupts reverse micelle interactions and 4[4].

• Diagnostic Sampling: Isolate 50 mL of the biphasic extraction mixture in a graduated cylinder. Visually confirm the presence of a Heavy Organic Phase (HOP) and Light Organic Phase (LOP).

• Modifier Selection: Select a long-chain alcohol (e.g., isodecanol or tridecanol). The hydroxyl group will hydrogen-bond with the polar core of the reverse micelles, disrupting aggregation.

• Titration: Add the modifier to the organic phase in 2% (v/v) increments.

• Equilibration: Agitate the mixture vigorously for 5 minutes at the target operating temperature (ideally warmed to 35-40°C to improve kinetics).

• Validation Step (Critical): Allow 10 minutes for phase disengagement. Measure the density of the organic phase. A single, uniform organic phase with a density strictly between the aqueous feed and the pure diluent confirms successful remediation. If the density profile is discontinuous, repeat Step 3 up to a maximum of 15% (v/v).

Protocol B: Emulsion Breaking and Crud Management

• Aqueous Feed Pre-treatment: Filter the aqueous feed through a 0.45 µm PTFE membrane to remove colloidal silica and suspended solids, which act as Pickering emulsion stabilizers.

• Interfacial Tension Adjustment: Adjust the Organic:Aqueous (O:A) phase ratio to 2:1 or 1:2 to force an inversion of the emulsion continuous phase.

• Centrifugal Separation: For analytical-scale recovery, centrifuge the biphasic mixture at 3000 x g for 5 minutes.

• Organic Phase Regeneration: Scrub the organic phase with an equal volume of 0.1 M Na₂CO₃, followed by a dilute acid wash, to remove acidic degradation products that act as surfactants.

• Validation Step (Critical): Perform a simple Tyndall effect test (using a laser pointer) on the separated organic phase. The absence of a scattered beam confirms the complete removal of colloidal aqueous droplets (micro-emulsions).

Diagnostic decision tree for resolving common liquid-liquid extraction phase separation issues.

Frequently Asked Questions (FAQs)

Q: Why does Tris(3,5,5-trimethylhexyl) phosphate form a third phase primarily at high acid concentrations? A: In systems with high acid concentrations (e.g., > 8M HNO₃), the extraction of acid forms hemisolvates (e.g., Extractant·2HNO₃). This significantly increases the polarity of the extracted complex, 5[5] because the non-polar diluent can no longer thermodynamically support the highly polar solute aggregates.

Q: How does the branched structure of this extractant affect kinetics compared to linear analogues like TBP? A: The three bulky 3,5,5-trimethylhexyl chains create immense steric hindrance. While this branching lowers the tendency for close-packed micellar aggregation compared to Tri-n-butyl phosphate (TBP), it drastically increases the kinematic viscosity of the organic phase. This higher viscosity slows down mass transfer and prolongs phase disengagement times.

Q: Can I use an aromatic diluent instead of adding a phase modifier? A: Yes. Aromatic diluents (like toluene or Solvesso) have a higher polarizability than aliphatic diluents (like dodecane). They can better solvate the polar reverse micelles, thereby expanding the solubility limit and preventing the critical concentration fluctuations that cause the phase split. However, aromatics pose higher toxicity and flammability risks, which must be evaluated against your process safety constraints.

References

• The pervasive impact of critical fluctuations in liquid–liquid extraction organic phases. AIP Publishing.2

• Advances in Heavy Metal Extraction Using Organophosphorus Compounds: A Comprehensive Review. MDPI.1

• Separation of vanadium(V) using N235 by three-phase system. Canadian Science Publishing.4

• ARS SEPARATORIA ACTA: Third Phase Formation. ICM.5

• A New Interpretation of Third Phase Formation in the Solvent Extraction of Actinides by TBP. ResearchGate.3

Sources

• 1. Advances in Heavy Metal Extraction Using Organophosphorus Compounds: A Comprehensive Review [mdpi.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. yadda.icm.edu.pl [yadda.icm.edu.pl]

Technical Support Center: Resolving GC-MS Peak Tailing for Tris(3,5,5-trimethylhexyl) Phosphate

Welcome to the Advanced Applications Support Center. This guide is designed for analytical scientists, researchers, and drug development professionals facing chromatographic challenges with Tris(3,5,5-trimethylhexyl) phosphate (CAS 72386-53-9).

As a bulky, high-boiling organophosphate, this analyte is notorious for severe peak tailing, signal degradation, and poor reproducibility in Gas Chromatography-Mass Spectrometry (GC-MS). This guide synthesizes mechanistic theory with field-proven methodologies to help you achieve highly symmetrical peaks and robust quantitative accuracy.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why does Tris(3,5,5-trimethylhexyl) phosphate exhibit such severe peak tailing compared to other analytes? Answer: The tailing is primarily driven by secondary chemical interactions within the sample flow path. The molecule contains a highly polar phosphoryl (P=O) moiety that acts as a strong Lewis base. This group readily forms hydrogen bonds with weakly acidic, un-deactivated silanol groups (Si-OH) present on the glass inlet liner, glass wool, and the column stationary phase[1]. Furthermore, its high molecular weight (476.71 g/mol ) and extreme boiling point make it highly susceptible to physical condensation at microscopic cold spots in the GC transfer line.

Q2: How does "Pulsed Splitless" injection solve inlet-related signal loss? Answer: In a standard splitless injection (e.g., 1–2 mL/min column flow), the vaporized sample cloud expands and lingers in the hot inlet. For high-boiling organophosphates, this prolonged residence time increases exposure to active sites, leading to irreversible adsorption and thermal degradation[2]. Pulsed splitless injection applies a high-pressure surge (e.g., 35–50 psi) for the first 1.5 to 2.0 minutes of the run[3]. This compresses the vapor cloud and rapidly sweeps the bulky analyte onto the column, drastically minimizing inlet residence time and preventing discrimination of high-boiling compounds[4].

Q3: What is "matrix-induced chromatographic response enhancement," and how do analyte protectants mimic it? Answer: Analysts often observe that organophosphates yield sharper peaks and higher quantitative recoveries in "dirty" sample matrices compared to neat solvent standards. This occurs because non-volatile matrix components coat and mask the active Si-OH sites in the GC flow path[5]. To achieve this analytical benefit without contaminating your system with actual matrix, we utilize "analyte protectants" (such as D-sorbitol, L-gulonic acid γ-lactone, or 3-ethoxy-1,2-propanediol)[6]. When spiked into both standards and samples at high concentrations (~1000 ppm), these polyhydroxy compounds preferentially bind to the active sites, leaving the flow path completely inert for the Tris(3,5,5-trimethylhexyl) phosphate[5].

Q4: Which GC column chemistry is optimal for this specific analysis? Answer: A standard 5% phenyl polysiloxane column often lacks the inertness required for trace-level organophosphate analysis. You must utilize an "Ultra-Inert" (UI) or specifically deactivated column, such as a DB-5ms UI or TraceGOLD TG-5SilMS[7][8]. These columns undergo proprietary end-capping processes that eliminate residual silanols, providing the necessary inertness to prevent on-column tailing and ensure accurate trace-level quantitation[9].

Part 2: Visualizing the Mechanism

The diagram below illustrates the causal relationship between the analyte's chemical properties, the physical active sites in the GC system, and the engineered solutions required to resolve peak tailing.

Figure 1: Logical relationship of peak tailing causes and engineered chromatographic solutions.

Part 3: Quantitative Data & Parameter Optimization

To highlight the necessity of these optimizations, the table below summarizes the critical GC-MS parameters and the resulting quantitative metrics when transitioning from a standard method to our optimized protocol.

Parameter	Standard Splitless Method	Optimized Protocol	Scientific Rationale
Injection Mode	Splitless (10 psi)	Pulsed Splitless (50 psi for 1.5 min)	High pressure rapidly sweeps the bulky analyte onto the column, minimizing thermal degradation[2].
Inlet Liner	Standard glass wool	Deactivated, single-taper with deactivated wool	Removes Si-OH active sites that bind the P=O moiety[9].
Column Chemistry	Standard 5% Phenyl	Ultra-Inert 5% Phenyl (e.g., DB-5ms UI)	Proprietary end-capping prevents on-column tailing and adsorption[8].
Solvent / Matrix	Ethyl Acetate / Neat	Hexane + 1000 ppm D-Sorbitol	Hexane improves organophosphate stability; D-Sorbitol acts as an analyte protectant[5].
MS Transfer Line	250°C	290°C	Prevents cold-spot condensation of the high-boiling analyte[4].
Resulting USP Tailing Factor	> 2.5 (Severe Tailing)	< 1.1 (Highly Symmetrical)	Validates the elimination of secondary flow-path interactions.

Part 4: Self-Validating Experimental Protocol

A robust analytical method must be self-validating. This step-by-step protocol includes a system suitability check to ensure flow-path inertness before any samples are injected.

Figure 2: Optimized, self-validating GC-MS workflow for bulky organophosphates.

Step-by-Step Methodology:

• System Suitability Verification: Before running the sample batch, inject a 10 ppb standard of Triphenyl Phosphate (a widely available organophosphate surrogate). Calculate the USP tailing factor. Do not proceed unless Tf​<1.2 . If Tf​>1.2 , perform inlet maintenance (replace liner, gold seal, and trim the first 10 cm of the column).

• Standard and Sample Preparation: Extract your samples using Hexane, which provides superior stability for organophosphates compared to ethyl acetate[5]. Spike all final extracts and calibration standards with 1000 ppm D-sorbitol to act as an analyte protectant[6].

• GC Inlet Configuration: Install a fresh, ultra-inert deactivated single-taper liner with deactivated glass wool. Set the inlet temperature to 280°C to ensure the complete volatilization of Tris(3,5,5-trimethylhexyl) phosphate.

• Injection Parameters: Program the GC for Pulsed Splitless injection. Set the injection pulse pressure to 50 psi for 1.5 minutes, followed by a purge flow of 50 mL/min[3]. Inject 1 µL of the sample.

• Oven Programming: Set the initial oven temperature to 100°C (hold 1 min), ramp at 15°C/min to 300°C, and hold for 5 minutes to ensure the bulky analyte is fully eluted and the column is baked out.

• MS Detection: Set the GC-to-MS transfer line to 290°C to prevent condensation[4]. Operate the mass spectrometer in Electron Ionization (EI) mode, utilizing Multiple Reaction Monitoring (MRM) or Selected Ion Monitoring (SIM) for specific quantitation.

Part 5: References

• Organophosphorus Pesticides in Apple Matrix by GC/MS/FPD using an Agilent J&W DB-35ms Ultra Inert - Agilent Technologies - 1

• Analysis of Organophosphorus Compounds by GC/MS (TraceGOLD TG-5SilMS) - Thermo Fisher Scientific / Cromlab - 7

• Analysis of Organophosphorus Pesticides by GC (Deactivated Liners) - Thermo Fisher Scientific - 9

• Organophosphorus Pesticides Analysis Using an Agilent J&W DB-5ms Ultra Inert Capillary GC Column - Agilent Technologies - 8

• Improved gas chromatographic analysis of organophosphorus pesticides with pulsed splitless injection - PubMed / NIH - 2

• Using Analyte Protectants and Solvent Selection to Maximize the Stability of Organophosphorus Pesticides during GC/MS Analysis - Agilent Technologies - 5

• Determination of pesticide residues by GC-MS using analyte protectants to counteract the matrix effect - PubMed / NIH - 6

• Pesticide Analysis in Water Samples Using GC-MS Pulsed Splitless Injection - Goce Delcev University - 3

• Analysis of Organophosphorus Pesticides in Dried Ground Ginseng Root by Capillary Gas Chromatography−Mass Spectrometry - ACS Publications - 4

Sources

• 1. agilent.com [agilent.com]
• 2. Improved gas chromatographic analysis of organophosphorus pesticides with pulsed splitless injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eprints.ugd.edu.mk [eprints.ugd.edu.mk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. agilent.com [agilent.com]
• 6. Determination of pesticide residues by GC-MS using analyte protectants to counteract the matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cromlab-instruments.es [cromlab-instruments.es]
• 8. agilent.com [agilent.com]
• 9. analysis.rs [analysis.rs]

Reducing baseline noise in HPLC-UV quantification of Tris(3,5,5-trimethylhexyl) phosphate

Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address one of the most notoriously difficult challenges in liquid chromatography: the stable UV quantification of aliphatic phosphate esters.

Tris(3,5,5-trimethylhexyl) phosphate (CAS 72386-53-9) lacks conjugated π -electron systems or aromatic rings, meaning it possesses no strong UV chromophores. To detect it via HPLC-UV, you must operate at ultra-low wavelengths (typically 200–210 nm) to capture the weak end-absorption of the phosphate ester bond. Operating in this range inherently magnifies baseline noise, as minor solvent impurities, dissolved gases, and optical degradation disproportionately reduce the light reaching the photodiode array.

Below is our comprehensive, self-validating diagnostic guide to isolating and eliminating baseline noise in your assays.

Diagnostic Workflow: Isolating Baseline Noise

Before adjusting your mobile phase or replacing hardware, you must isolate the root cause of the noise. The workflow below separates optical/electronic failures from chemical/fluidic contamination.

Diagnostic decision tree for isolating low-wavelength HPLC-UV baseline noise sources.

Frequently Asked Questions (FAQs)

Q1: Why is the baseline so noisy when analyzing Tris(3,5,5-trimethylhexyl) phosphate compared to other analytes? Causality & Mechanism: The noise is a direct function of the detection wavelength. At <210 nm, the detector's signal-to-noise (S/N) ratio is highly susceptible to background absorbance. According to fundamental optical principles, detector noise is inversely proportional to the amount of light striking the photodiodes ([1]). Any background matrix that absorbs the limited UV energy from the deuterium lamp will drastically amplify baseline noise.

Q2: How do I differentiate between optical noise (lamp/flow cell) and chemical noise (solvents/oxygen)? Self-Validating Protocol: We employ the "Zero-Flow" test (as diagrammed above). By stopping the HPLC pump while continuing to monitor the UV signal, you isolate the optical bench from the fluidics. If the high-frequency baseline noise persists at zero flow, the issue is optical. The deuterium (D2) lamp may have exceeded its useful lifetime, causing arcing against the metal casing, or the flow cell windows are fouled ([1]). If the noise drops significantly when the flow stops, the issue is chemical or mechanical, such as solvent UV absorbance or pump check-valve pulsation ([2]).

Q3: What is the optimal mobile phase strategy for this aliphatic phosphate ester? Causality & Mechanism: Because Tris(3,5,5-trimethylhexyl) phosphate is highly non-polar, it requires a high percentage of organic modifier for elution. However, you must strictly avoid methanol. Methanol absorbs strongly below 210 nm, and THF absorbs up to 212 nm ([3]). You must use HPLC-grade or LC-MS grade Acetonitrile (UV cutoff ~190 nm). Furthermore, dissolved oxygen in the mobile phase absorbs strongly below 210 nm. Inadequate degassing leads to both high background absorbance and outgassing in the flow cell, creating micro-bubbles that scatter light and cause baseline spikes ([3]).

Quantitative Data & Solvent Selection

To optimize your S/N ratio, you must select solvents and additives that are optically transparent at your target wavelength.

Table 1: UV Cutoffs and Absorbance Contributions of Common HPLC Solvents

Solvent / Additive	UV Cutoff (nm)	Suitability for Tris(3,5,5-trimethylhexyl) phosphate (<210 nm)
Acetonitrile (LC-MS Grade)	190	Optimal . Highly transparent at 200-210 nm.
Water (Milli-Q, 18.2 MΩ·cm)	< 190	Optimal . Must be freshly drawn to avoid bacterial organics.
Methanol	205	Poor . Causes severe baseline noise and drift at 200-210 nm.
Tetrahydrofuran (THF)	212	Unsuitable . Completely opaque at target wavelengths.
Trifluoroacetic Acid (0.1%)	~210	Marginal . Causes baseline drift during gradients. Use Phosphoric acid instead.

Table 2: Signal-to-Noise (S/N) Troubleshooting Metrics

Noise Characteristic	Primary Suspect	Corrective Action
High-frequency "fuzz" (Continuous)	Deuterium Lamp Age / Solvent Absorbance	Check lamp hours (>2000h replace); switch to LC-MS grade ACN.
Sharp, irregular spikes	Air bubbles / Outgassing in flow cell	Service inline degasser; purge solvents with Helium.
Rhythmic, cyclical pulsation	Pump check valves / Seal wear	Replace pump seals and install ceramic check valves.
Long-term upward drift	Column bleed / Gradient baseline shift	Equilibrate column longer; implement gradient compensation.

Standard Operating Procedures (SOPs) for System Restoration

Protocol 1: Ultra-Low UV Mobile Phase Preparation & Degassing

Self-validating mechanism: This protocol eliminates dissolved oxygen and trace organics, ensuring that any remaining noise is strictly hardware-related.

• Solvent Selection: Measure out LC-MS grade Acetonitrile and freshly dispensed 18.2 MΩ·cm ultrapure water. Crucial: Do not store water in plastic carboys, as plasticizers (including other phosphate esters) will leach and cause ghost peaks at 210 nm.

• Acidification (If required): If pH control is needed to sharpen peaks, avoid TFA or acetate buffers. Use 0.05% to 0.1% Phosphoric acid ( H3​PO4​ ), which has minimal UV absorbance at 200 nm.

• Primary Degassing: Vacuum filter the aqueous phase through a 0.22 µm hydrophilic PTFE membrane.

• Secondary Degassing: Connect the solvents to the HPLC's inline vacuum degasser. If baseline noise remains high, implement Helium sparging for 10 minutes prior to the run. Helium displaces dissolved oxygen, which is a major UV absorber at 200 nm ([3]).

Protocol 2: System and Flow Cell Passivation/Cleaning

Self-validating mechanism: Because Tris(3,5,5-trimethylhexyl) phosphate is highly lipophilic, it can coat the flow cell windows over time, reducing light transmission and increasing noise ([1]). This protocol safely strips lipophilic residues.

• Column Bypass: Remove the analytical column and replace it with a zero-dead-volume union. This prevents flushing flow-cell or pump contaminants onto your stationary phase ([2]).

• Aqueous Flush: Flush the system with 100% warm HPLC-grade water at 1.0 mL/min for 30 minutes to remove any precipitated buffer salts.

• Organic Wash: Flush with 100% Isopropanol (IPA) for 30 minutes. IPA is highly effective at solubilizing lipophilic residues like aliphatic phosphate esters from the flow cell windows and stainless steel tubing.

• Detector Reset: Flush with the starting mobile phase (e.g., 80% ACN / 20% Water) for 30 minutes. Perform a detector "Auto-Zero" and monitor the baseline ripple to confirm restoration.

References

• Title: The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines Source: Chromatography Online URL: [Link]

• Title: Why Your HPLC Baseline Drifts—And How to Stop It Source: Separation Science URL: [Link]

• Title: HPLC Repair Services: Common Causes of Baseline Noise Source: The Overbrook Group URL: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 3. sepscience.com [sepscience.com]

Technical Support Center: Optimizing the Esterification of Tris(3,5,5-trimethylhexyl) Phosphate

Welcome to the technical support center for the synthesis of Tris(3,5,5-trimethylhexyl) phosphate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of its esterification. Instead of a rigid protocol, we present a dynamic troubleshooting guide in a question-and-answer format to address the specific challenges you may encounter. Our goal is to empower you with the scientific rationale behind each experimental step, ensuring a robust and reproducible synthesis.

Frequently Asked Questions & Troubleshooting Guide

This section is structured to follow the typical workflow of the synthesis, from initial setup to final product analysis.

Part 1: Foundational Principles & Stoichiometry

Q1: What is the most common and scalable method for synthesizing Tris(3,5,5-trimethylhexyl) phosphate?

A1: The most prevalent and industrially scalable method is the reaction of phosphorus oxychloride (POCl₃) with 3,5,5-trimethylhexanol.[1][2] This reaction involves the sequential displacement of the three chloride atoms on the phosphorus center by the alcohol, forming the desired triester. A crucial component of this reaction is the use of a base, typically a tertiary amine like triethylamine or pyridine, to scavenge the hydrochloric acid (HCl) byproduct that is generated in each step.[1] The overall balanced reaction is:

POCl₃ + 3 R-OH + 3 Base → (RO)₃PO + 3 Base·HCl (where R = 3,5,5-trimethylhexyl)

The base hydrochloride salt precipitates from the reaction mixture, helping to drive the reaction to completion.

Q2: I'm getting low yields. What is the optimal molar ratio of 3,5,5-trimethylhexanol, POCl₃, and base?

A2: Achieving a high yield is critically dependent on stoichiometry. Here are the key considerations:

• Alcohol to POCl₃ Ratio: A slight excess of 3,5,5-trimethylhexanol (approximately 3.1 to 3.3 equivalents) is recommended. This ensures the complete consumption of the phosphorus oxychloride, which can be difficult to remove during purification.

• Base to POCl₃ Ratio: At least 3.0 equivalents of the base are required to neutralize all the HCl produced. Using a slight excess (e.g., 3.1 equivalents) can help to ensure the reaction medium remains non-acidic, which prevents potential side reactions.

An imbalance in these ratios is a common cause of low yield. Insufficient alcohol will lead to the formation of incomplete esters (mono- and dialkyl chlorophosphates), while insufficient base will result in an acidic reaction mixture that can promote side reactions or stall the esterification.

Part 2: Reaction Conditions & Execution

Q3: My reaction is sluggish or has stalled. What temperature should I use and how critical is moisture control?

A3: Both temperature and moisture are critical parameters to control for a successful reaction.

• Temperature Control: The reaction is typically started at a low temperature (0-5 °C) during the dropwise addition of POCl₃ to the mixture of alcohol and base in an anhydrous solvent.[1] This is to control the initial exothermic reaction. After the addition is complete, the reaction mixture is gradually allowed to warm to room temperature and may be gently heated (e.g., to 40-60 °C) to drive the reaction to completion.[2] A stalled reaction can often be pushed forward by increasing the temperature, but excessive heat should be avoided as it can promote side reactions.

• Moisture Control: Phosphorus oxychloride and its intermediates are extremely sensitive to moisture. The presence of water will lead to the hydrolysis of POCl₃ to phosphoric acid and the hydrolysis of intermediate chlorophosphates, significantly reducing the yield of the desired triester.[3] It is imperative to use anhydrous solvents (e.g., toluene, dichloromethane) and to run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q4: How do I choose the right solvent and concentration?

A4: The choice of solvent is important for managing reaction temperature, solubility of reactants, and precipitation of the base hydrochloride salt. Anhydrous non-protic solvents are required.

• Toluene: A common choice due to its ability to form an azeotrope with water, which can aid in removing trace amounts of moisture. It has a suitable boiling point for gently heating the reaction.

• Dichloromethane (DCM): Useful for reactions run at or below room temperature. Its lower boiling point can make solvent removal easier during workup.

• Concentration: The reaction should be sufficiently concentrated to ensure a reasonable reaction rate but dilute enough to allow for effective stirring, especially as the hydrochloride salt precipitates. A typical starting concentration is in the range of 0.5 to 1.0 M with respect to the limiting reagent (POCl₃).

Part 3: Workup & Purification

Q5: My yield is significantly lower after workup. How can I prevent hydrolysis of the phosphate ester product?

A5: Phosphate triesters are susceptible to hydrolysis, especially under acidic or basic conditions.[3] The workup procedure is a critical stage where product loss can occur.

The key is to perform all aqueous washes efficiently and at reduced temperatures.[3]

• Initial Filtration: After the reaction is complete, cool the mixture and filter off the precipitated base hydrochloride salt. Wash the filter cake with a small amount of fresh anhydrous solvent.

• Aqueous Washes: The organic filtrate should be washed sequentially with:

  • Cold, dilute HCl: To remove any remaining tertiary amine base.

  • Cold, dilute NaHCO₃ or Na₂CO₃ solution: To neutralize any remaining acidic species.[3] Use caution as CO₂ evolution can cause pressure buildup.

  • Cold Brine (saturated NaCl solution): To remove the bulk of the water from the organic layer.[3]

• Drying and Evaporation: Thoroughly dry the organic layer over an anhydrous drying agent like Na₂SO₄ or MgSO₄, filter, and remove the solvent under reduced pressure.

Q6: I'm having trouble removing acidic impurities from my final product. What purification strategies are effective?

A6: Residual acidic impurities, such as mono- or dialkyl phosphates, are common. If standard aqueous washes are insufficient, more advanced techniques may be required.

• Acid Scavenging: A patented method for purifying phosphate esters involves treating the crude product with an acid scavenger, such as an epoxy compound (e.g., 3,4-epoxycyclohexylmethyl-3,4-epoxycyclohexane carboxylate), after an initial acidic wash.[4]

• Anion Exchange Resin: For high-purity applications, passing a solution of the crude product through a column of a suitable anion exchange resin can effectively remove acidic impurities.[2]

• Vacuum Distillation: Given the high boiling point of Tris(3,5,5-trimethylhexyl) phosphate, vacuum distillation is a viable method for final purification, separating it from less volatile impurities.

The following diagrams illustrate the general synthesis workflow and a decision tree for troubleshooting common issues.

Caption: General workflow for the synthesis of Tris(3,5,5-trimethylhexyl) phosphate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US2636048A - Method of producing trialkyl phosphate esters - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2002062808A1 - Process for purification of phosphate esters - Google Patents [patents.google.com]

Troubleshooting viscosity changes in Tris(3,5,5-trimethylhexyl) phosphate-treated polymer blends

This technical guide is designed for researchers, scientists, and drug development professionals working with Tris(3,5,5-trimethylhexyl) phosphate (TTHP) as a plasticizer in polymer blends. Unforeseen changes in viscosity can significantly impact processability and final product quality. This guide provides a structured approach to troubleshooting common viscosity-related issues through a question-and-answer format, offering both immediate solutions and a deeper understanding of the underlying scientific principles.

Part 1: Troubleshooting Guide - Navigating Viscosity Deviations

This section addresses specific problems you might encounter during your experiments. Each question is followed by a systematic approach to identify the root cause and implement corrective actions.

Q1: My polymer blend's viscosity is significantly higher than expected. What are the potential causes and how can I fix it?

An unexpectedly high viscosity can hinder processing, leading to issues like incomplete mold filling or high extrusion pressures.[1] Here’s a systematic approach to diagnose and resolve this issue:

Potential Causes & Solutions

Potential Cause	Underlying Principle	Troubleshooting Steps
Insufficient TTHP Concentration	Plasticizers like TTHP increase the free volume between polymer chains, reducing intermolecular forces and thereby lowering viscosity.[2][3] An insufficient amount of TTHP will result in less of this plasticizing effect.	1. Verify Formulation: Double-check all calculations and recorded weights from your batch preparation. 2. Increase TTHP Loading: Incrementally increase the TTHP concentration in small, controlled steps (e.g., 1-2% by weight) and measure the viscosity at each step to determine the optimal level.[2] 3. Homogeneity Check: Ensure the TTHP is uniformly dispersed throughout the polymer matrix. Inadequate mixing can lead to localized areas of high viscosity.
Low Processing Temperature	The viscosity of polymers is highly dependent on temperature. Lower temperatures reduce the mobility of polymer chains, leading to higher viscosity.[1][3]	1. Measure Melt Temperature: Use a calibrated thermocouple to verify the actual temperature of the polymer blend during processing. 2. Increase Temperature: Gradually increase the processing temperature in small increments (e.g., 5°C) and monitor the effect on viscosity. Be mindful of the polymer's degradation temperature.
Inadequate Mixing or Dispersion	Poor dispersion of TTHP results in a non-uniform plasticizing effect, with some regions of the blend remaining highly viscous.	1. Optimize Mixing Parameters: Increase mixing time, speed, or use a more efficient mixing element (e.g., a twin-screw extruder for melt processing). 2. Assess Miscibility: If the issue persists, consider the compatibility between TTHP and your specific polymer. Poor miscibility can lead to phase separation and high viscosity.[2]
Polymer Degradation	In some cases, thermal degradation of the polymer can lead to cross-linking, which increases molecular weight and, consequently, viscosity.	1. Visual Inspection: Look for signs of degradation, such as discoloration (yellowing or browning) or the presence of black specks in the extrudate. 2. Thermal Analysis: Use techniques like Thermogravimetric Analysis (TGA) to determine the onset of thermal degradation for your specific polymer blend. Ensure your processing temperatures are well below this point.

Troubleshooting Workflow for High Viscosity

Caption: Troubleshooting workflow for unexpectedly high viscosity.

Q2: The viscosity of my polymer blend is too low. What could be causing this, and what are the solutions?

Excessively low viscosity can lead to problems like die swell, poor dimensional stability, and flash in molding processes.[1]

Potential Causes & Solutions

Potential Cause	Underlying Principle	Troubleshooting Steps
Excessive TTHP Concentration	While TTHP is a viscosity reducer, an over-concentration can lead to a dramatic drop in viscosity, potentially compromising the mechanical properties of the final product.[2]	1. Verify Formulation: As with high viscosity, confirm your initial measurements and calculations. 2. Reduce TTHP Loading: Systematically decrease the TTHP concentration and observe the effect on viscosity.
High Processing Temperature	As temperature increases, polymer chains move more freely, leading to a decrease in viscosity.[1][3]	1. Verify Melt Temperature: Ensure your temperature controllers are accurate and that the melt temperature is not exceeding the setpoint. 2. Lower Temperature: Gradually decrease the processing temperature while ensuring it remains above the polymer's melting or glass transition temperature.
Polymer Chain Scission	Certain polymers can undergo chain scission (breaking of polymer chains) at high temperatures or shear rates, leading to a lower molecular weight and reduced viscosity.	1. Molecular Weight Analysis: Use techniques like Gel Permeation Chromatography (GPC) to compare the molecular weight of the processed polymer blend to the virgin polymer. A significant decrease indicates chain scission. 2. Reduce Shear Rate: Lower the screw speed in an extruder or the injection speed in a molding machine. 3. Lower Temperature: Chain scission is often thermally induced, so reducing the processing temperature can mitigate this issue.
Presence of Low Molecular Weight Impurities	Contaminants such as residual monomers, solvents, or moisture can act as plasticizers, further reducing the viscosity of the blend.	1. Dry the Polymer: Ensure the base polymer is thoroughly dried according to the manufacturer's specifications before processing. 2. Check for Contaminants: Review the purity of all components in your formulation.

Q3: I'm observing inconsistent viscosity readings between batches. How can I improve batch-to-batch consistency?

Inconsistent viscosity is a common challenge in manufacturing and research, leading to unpredictable product performance.

Potential Causes & Solutions

Potential Cause	Underlying Principle	Troubleshooting Steps
Inconsistent Raw Material Properties	Variations in the molecular weight or polydispersity of the base polymer, or lot-to-lot differences in TTHP purity, can lead to viscosity fluctuations.[4]	1. Certificate of Analysis (CoA) Review: Always review the CoA for each batch of raw materials. Pay close attention to properties like melt flow index (MFI) or intrinsic viscosity for the polymer. 2. Incoming Quality Control (IQC): Implement IQC testing for critical raw materials. A simple MFI test can quickly identify significant variations in polymer viscosity.
Inaccurate Dosing or Weighing	Small errors in the amount of TTHP or other additives can have a significant impact on the final viscosity.	1. Calibrate Balances: Regularly calibrate all weighing equipment. 2. Standardize Procedures: Implement and enforce standard operating procedures (SOPs) for material weighing and dispensing.
Variations in Processing Conditions	Fluctuations in temperature, shear rate, or residence time during processing will directly affect the viscosity of the blend.[5]	1. Monitor and Log Data: Continuously monitor and log key processing parameters (e.g., barrel temperatures, screw speed, pressure). 2. Process Validation: Conduct process validation studies to establish a robust operating window where minor fluctuations in parameters do not significantly impact viscosity.
Inadequate Cleaning Between Batches	Residual material from a previous batch can contaminate the current one, altering its viscosity.	1. Implement a Thorough Cleaning Protocol: Develop and validate a cleaning procedure for all processing equipment. 2. Use a Purging Compound: For extrusion or molding, use a suitable purging compound to remove all traces of the previous material.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to more general questions about working with TTHP and managing viscosity in polymer blends.

Q: What is the primary mechanism by which Tris(3,5,5-trimethylhexyl) phosphate reduces the viscosity of a polymer blend?

A: Tris(3,5,5-trimethylhexyl) phosphate, like other plasticizers, works by inserting its molecules between the long polymer chains. This increases the "free volume" or space between the chains, which reduces the intermolecular forces (like van der Waals forces) that cause the polymer chains to resist flow.[2][6] With these forces weakened, the polymer chains can move past each other more easily, resulting in a lower overall viscosity of the melt.

Q: How does the molecular weight of TTHP influence its efficiency as a plasticizer?

A: Generally, lower molecular weight plasticizers are more efficient at reducing viscosity because their smaller size allows them to penetrate the polymer matrix more easily and create more free volume per unit mass.[2] However, higher molecular weight plasticizers often offer better permanence, meaning they are less likely to migrate out of the polymer over time. The choice of plasticizer molecular weight is therefore a balance between processing efficiency and long-term product performance.

Q: Can TTHP have a negative impact on the mechanical properties of my final product?

A: Yes. While TTHP increases flexibility and reduces viscosity, adding too much can negatively impact properties like tensile strength, hardness, and thermal stability. The plasticizer molecules can disrupt the polymer chain entanglement and crystallinity that give the material its strength. It is crucial to find the optimal concentration of TTHP that provides the desired viscosity for processing without unacceptably compromising the end-use performance of the material.

Q: Are there any compatibility issues I should be aware of when using TTHP with different polymers?

A: Yes, plasticizer compatibility is critical. TTHP must be miscible with the polymer to be effective.[2] If the plasticizer and polymer are not compatible, the TTHP can phase-separate, leading to a non-uniform blend, poor mechanical properties, and surface defects (e.g., "blooming" or "bleeding" of the plasticizer to the surface). Compatibility is influenced by the polarity and chemical structure of both the polymer and the plasticizer. It is often necessary to conduct small-scale compatibility studies before scaling up a new formulation.

Q: How does shear rate affect the viscosity of a TTHP-treated polymer blend?

A: Most polymer melts, including those treated with TTHP, are non-Newtonian fluids, specifically "shear-thinning."[3][5] This means that their viscosity decreases as the shear rate increases. At low shear rates, the polymer chains are entangled, resulting in high viscosity. As the shear rate increases (e.g., during high-speed extrusion or injection), the polymer chains align in the direction of flow, reducing entanglement and allowing them to slide past each other more easily, which lowers the viscosity.[3] This is an important consideration when designing processing operations.

Part 3: Experimental Protocols

Protocol 1: Viscosity Measurement using a Rotational Rheometer

This protocol describes the measurement of shear viscosity as a function of shear rate for a TTHP-polymer blend.

Equipment:

• Rotational rheometer with parallel plate or cone-and-plate geometry

• Temperature control unit

• Sample press for preparing flat discs (if starting with solid material)

Procedure:

• Sample Preparation:

  • If the blend is in pellet or powder form, press a small amount into a flat disc of the appropriate diameter and thickness for the rheometer geometry.

  • Ensure the sample is free of air bubbles.

• Instrument Setup:

  • Set the rheometer to the desired test temperature. This should be a typical processing temperature for your application.

  • Install the appropriate geometry (e.g., 25 mm parallel plates).

  • Zero the gap between the plates.

• Sample Loading:

  • Place the sample disc onto the lower plate of the rheometer.

  • Lower the upper plate to the desired gap (e.g., 1 mm).

  • Trim any excess material from the edges of the plates.

• Thermal Equilibration:

  • Allow the sample to equilibrate at the set temperature for at least 5 minutes to ensure a uniform temperature throughout.

• Measurement:

  • Perform a shear rate sweep. A typical range would be from 0.1 to 100 s⁻¹.

  • Record the viscosity at each shear rate.

• Data Analysis:

  • Plot the viscosity as a function of shear rate on a log-log scale.

  • Analyze the plot to observe the shear-thinning behavior of the material.

Protocol 2: Assessing Batch-to-Batch Consistency with Melt Flow Index (MFI)

This is a simpler, quality-control-oriented test to quickly assess the flowability of a polymer blend.

Equipment:

• Melt flow indexer

• Standard weight for the specific polymer being tested

• Balance

Procedure:

• Instrument Setup:

  • Set the MFI tester to the temperature specified by the polymer manufacturer or your internal standard.

  • Ensure the die is clean and properly installed.

• Sample Loading:

  • Weigh out the specified amount of the polymer blend (typically 5-8 grams).

  • Load the material into the heated barrel of the MFI tester.

• Pre-heating:

  • Allow the material to pre-heat in the barrel for the specified time (e.g., 5-7 minutes) to ensure it is fully melted.

• Measurement:

  • Place the specified weight onto the piston.

  • As the molten polymer extrudes through the die, collect and weigh the extrudate over a set period (e.g., 10 minutes).

  • Alternatively, measure the distance the piston travels in a set time.

• Calculation:

  • The MFI is calculated in grams per 10 minutes.

  • Compare the MFI values between different batches. A significant deviation (e.g., >10-15%) may indicate an issue with consistency.

References

• Current time information in Tammerfors, FI. The time at the location 'Tammerfors, FI' is 05:40 AM.
• Measuring and Modeling of Melt Viscosity for Drug Polymer Mixtures - PMC. (2024, February 21).
• Polymer Viscosity: Key to Uniform Flow & Defect Prevention - Plásticos de Lezo. (2025, April 4). Plásticos de Lezo.
• Mechanisms for viscosity reduction of polymer blends: Blends of fluoroelastomer and high-density polyethylene | Journal of Rheology | AIP Publishing. (1997, March 1). AIP Publishing.
• Plasticizer Effect on Viscosity: How It Impacts Processing - The Chemical Company. (2026, March 18). The Chemical Company.
• Effect of polymer structure and chemistry on viscosity index, thickening efficiency, and traction coefficient of lubricants - eScholarship.org. (2022, August 1). eScholarship.
• (PDF) Main Controlling Factors Affecting the Viscosity of Polymer Solution due to the Influence of Polymerized Cations in High-Salt Oilfield Wastewater - ResearchGate. (2024, April 10).
• Tris(3,5,5-trimethylhexyl) phosphate - C27H57O4P | CSSB00102660751 - Chemspace. Chemspace.
• The Function and Selection of Ester Plasticizers - Hallstar Industrial. Hallstar.
• phosphorous acid tris(3,5,5-trimethylhexyl) ester 917831-75-5 wiki - GuideChem. GuideChem.
• Exploring the Origin of Negative Viscosity Change in Polymer Solutions - ACS Publications. (2000, March 18). American Chemical Society.
• Tris(3,5,5-trimethylhexyl)
• Redalyc.Thermoplastic Elastomers Blends Based on Linear Low Density Polyethylene, Ethylene-1-Octene Copolymers and Ground Rubber. (2014, January 28). Redalyc.
• Trioctyl phosph
• Measuring and Modeling of Melt Viscosity for Drug Polymer Mixtures - MDPI. (2024, February 21). MDPI.
• Triethyl Phosphate - Plasticizer - Solvent - C
• Comparative analysis of bio-based plasticizers: biocompatibility, plasticizing mechanisms, and molecular dynamics insights - RSC Advances (RSC Publishing). Royal Society of Chemistry.
• Tunable Elasto‐Viscoplastic Properties of Polymer Blends for 3D Printing Applications. (2025, June 23). Wiley Online Library.
• Monitoring of polymer viscosity by simultaneous ultrasonic and rheological measurements at high and varying temperatures - AIP Publishing. (2025, March 19). AIP Publishing.
• Trihexyl phosphate - the NIST WebBook. National Institute of Standards and Technology.
• Plastic Additive Standards Guide - AccuStandard. AccuStandard.
• (PDF) Ternary Blends of Polypropylene Copolymer, Polyethylene and Thermoplastic Polyurethane for Fused Deposition Modeling Three-Dimensional Printing Technology: Preparation, Printing and Properties - ResearchGate. (2024, August 1).
• Acrylonitrile Butadiene Styrene/Thermoplastic Polyurethane Blends for Material Extrusion Three-Dimensional Printing: Effects of Blend Composition on Printability and Properties | ACS Omega. (2023, November 17). American Chemical Society.
• Why do the viscosities of polymer solutions decrease with concentr
• Acrylonitrile Butadiene Styrene and Polypropylene Blend with Enhanced Thermal and Mechanical Properties for Fused Filament Fabric

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Reference Data & Comparative Studies

A Comparative Guide to Tris(3,5,5-trimethylhexyl) phosphate and Tributyl Phosphate for Actinide and Lanthanide Extraction

A Senior Application Scientist's Field-Proven Insights for Researchers in Nuclear Chemistry and Drug Development

In the intricate world of actinide and lanthanide separations, particularly within the context of spent nuclear fuel reprocessing and high-purity element isolation, the choice of solvent extractant is paramount. For decades, tri-n-butyl phosphate (TBP) has been the cornerstone of the industry, the workhorse of the PUREX (Plutonium and Uranium Recovery by Extraction) process. However, its operational limitations, including susceptibility to degradation and the formation of a problematic "third phase" under high loading conditions, have driven the search for more robust alternatives.

This guide provides an in-depth comparison of the incumbent, TBP, with a promising, though less-documented, alternative: Tris(3,5,5-trimethylhexyl) phosphate (T355MHP). As direct comparative data for T355MHP is limited in publicly available literature, this guide will leverage experimental data from its close structural analogues—other branched-chain trialkyl phosphates like Tris(2-ethylhexyl) phosphate (TEHP) and Tri-iso-amyl phosphate (TiAP)—to build a comprehensive performance profile. This approach allows us to explore the fundamental structure-property relationships that govern extraction performance and offer field-proven insights into the potential advantages of moving from linear to branched alkyl phosphate extractants.

Molecular Structure and its Implications

The fundamental difference between TBP and T355MHP lies in the architecture of their alkyl chains. TBP possesses four-carbon, linear butyl chains, while T355MHP features nine-carbon, highly branched trimethylhexyl chains. This structural divergence is not merely academic; it is the primary determinant of their differing physical and chemical behaviors.

Figure 1: Simplified structures of TBP and T355MHP.

The bulky, branched structure of T355MHP introduces significant steric hindrance around the central phosphate group. This has profound consequences:

• Increased Stability: The steric bulk protects the phosphorus-oxygen-carbon (P-O-C) ester linkages from hydrolytic and radiolytic attack.

• Modified Physical Properties: The larger size and irregular shape of T355MHP lead to a higher molecular weight, likely resulting in a higher viscosity and lower density compared to TBP. These properties influence phase disengagement times and mass transfer kinetics.

• Altered Solvation Behavior: The steric hindrance can affect the geometry and stability of the metal-extractant complexes, influencing both extraction strength and the tendency to form a third phase.

Performance in Actinide and Lanthanide Extraction

The primary function of these extractants in nuclear fuel reprocessing is to selectively extract uranium (U) and plutonium (Pu) from a highly acidic aqueous phase (typically nitric acid), leaving behind the bulk of fission products, including lanthanides.

Mechanism of Extraction

Both TBP and its branched analogues operate via a solvating or neutral extraction mechanism. The extractant molecule does not exchange ions but instead uses the lone pair electrons on its phosphoryl oxygen to coordinate with and solvate a neutral metal-nitrate complex, thereby rendering it soluble in the organic diluent (commonly a long-chain alkane like n-dodecane).

The general extraction equilibrium for a hexavalent actinide like Uranium (UO₂²⁺) can be represented as:

UO₂²⁺(aq) + 2NO₃⁻(aq) + 2TBP(org) ⇌ UO₂(NO₃)₂(TBP)₂(org)

Figure 2: Solvation extraction mechanism for Uranyl nitrate.

Comparative Performance Metrics

Performance Metric	Tributyl Phosphate (TBP)	Tris(3,5,5-trimethylhexyl) phosphate (T355MHP) & Analogues	Causality and Field Insights
Extraction Power	High for U(VI), Pu(IV). Well-established performance in PUREX.	Comparable or Higher. Studies on TEHP and TiAP show similar or slightly stronger extraction for U and Th compared to TBP[1][2][3].	The longer alkyl chains can increase the organophilicity of the metal complex, slightly enhancing extraction. However, steric hindrance may counteract this effect for some ions.
Actinide/Lanthanide Selectivity	Low. TBP does not effectively separate trivalent actinides (e.g., Am³⁺) from trivalent lanthanides (e.g., Eu³⁺), a major challenge in advanced fuel cycles.	Low. Like TBP, simple branched trialkyl phosphates do not offer significant intrinsic selectivity between trivalent An/Ln due to their similar ionic radii and charge densities.	The phosphoryl oxygen donor is a "hard" base, which does not effectively differentiate between the hard acid An³⁺ and Ln³⁺ ions. This necessitates downstream processes for their separation.
Third Phase Formation	High Tendency. A significant operational issue, especially at high acid and metal loadings. The TBP-metal complexes can aggregate and separate from the diluent.	Significantly Reduced Tendency. Branched analogues like TiAP show a much lower propensity for third phase formation[2].	The bulky alkyl groups sterically hinder the intermolecular aggregation of the metal-extractant complexes, keeping them solvated in the primary organic phase.
Radiolytic & Hydrolytic Stability	Moderate. Degrades via radiolysis and acid hydrolysis to form dibutyl phosphoric acid (HDBP) and monobutyl phosphoric acid (HMBP)[4].	High. Branched alkyl chains enhance stability. Studies on TiAP show it to be more resistant to degradation than TBP[5][6].	Steric hindrance around the P-O-C bond limits access for attacking species (e.g., H₂O, radiolytically generated radicals), thus slowing down degradation reactions[7].
Impact of Degradation Products	Problematic. HDBP is a strong complexant that retains Pu and other actinides in the organic phase, hindering stripping and causing process losses.	Less Problematic. While degradation still occurs, the slower rate means fewer problematic acidic degradation products are formed over the solvent's operational lifetime.	A lower concentration of degradation products translates to more efficient stripping, better phase separation, and longer solvent lifespan.
Stripping (Back-Extraction)	Well-established. Typically achieved by contacting the loaded organic phase with dilute nitric acid.	Potentially More Difficult. The slightly higher extraction power of some branched phosphates can make stripping require more vigorous conditions (e.g., lower acidity or more stripping stages).	This is a classic trade-off in solvent extraction: stronger extraction often necessitates more challenging stripping conditions.

The Critical Issue of Third Phase Formation

One of the most compelling arguments for considering alternatives like T355MHP is the mitigation of third phase formation. This phenomenon occurs when the solvated metal-extractant complexes become less soluble in the aliphatic diluent (like n-dodecane) than they are in themselves. The result is the splitting of the organic phase into two layers: a diluent-rich light phase and a dense, metal-and-extractant-rich "third phase."

This is highly undesirable in an industrial setting as it complicates fluid dynamics, disrupts the performance of contactors (e.g., mixer-settlers or centrifugal contactors), and can lead to localized criticality events due to the high concentration of fissile material.

The branched structure of T355MHP and its analogues is the key to suppressing this behavior. The bulky alkyl groups act as steric shields, preventing the close approach and aggregation of the polar metal-extractant complexes that precedes phase separation. This allows the solvent to operate under more aggressive conditions of higher metal and acid concentrations without the risk of phase splitting.

Radiolytic and Chemical Stability: A Decisive Advantage

In a reprocessing environment, the solvent is subjected to intense radiation fields and prolonged contact with hot nitric acid. The stability of the extractant under these conditions is critical for process efficiency and safety.

TBP degrades to form HDBP and HMBP. HDBP is particularly problematic because it is a powerful acidic extractant that forms stable complexes with tetravalent actinides like Pu(IV) and Zr(IV). These complexes are difficult to strip, leading to the retention of plutonium in the organic phase and contamination of the recycled uranium stream.

The enhanced steric hindrance in branched trialkyl phosphates provides superior protection against both acid-catalyzed hydrolysis and radiolytic attack on the ester bonds[5][8]. Comparative studies on TiAP and TBP have demonstrated the superior stability of the branched analogue[6]. This increased stability means a slower accumulation of harmful degradation products, leading to:

• More efficient stripping of actinides.

• Reduced formation of interfacial crud and emulsions.

• Longer solvent lifetime and reduced waste generation.

Representative Experimental Protocol: Comparative Extraction of U(VI)

To objectively compare the performance of TBP and a potential alternative like T355MHP, a standardized batch extraction experiment can be performed. This protocol provides a self-validating system for determining key performance indicators.

Objective: To determine and compare the distribution ratio (D) of Uranium(VI) for TBP and T355MHP.

Materials:

• Organic Phases: 1.1 M TBP in n-dodecane; 1.1 M T355MHP in n-dodecane.

• Aqueous Phase: Stock solution of Uranyl Nitrate (e.g., 50 g/L U) in 3 M Nitric Acid.

• Scrub and Strip Solutions: 3 M HNO₃ (scrub); 0.01 M HNO₃ (strip).

• Analytical Equipment: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or a similar technique for uranium concentration analysis.

Methodology:

• Solvent Pre-equilibration:

  • Rationale: To saturate the organic phase with acid and water to prevent volume changes during the main extraction.

  • Procedure: Contact the 1.1 M TBP/dodecane and 1.1 M T355MHP/dodecane solutions with an equal volume of 3 M HNO₃. Shake vigorously for 5 minutes, allow the phases to separate, and discard the aqueous phase. Repeat this step.

• Extraction:

  • Rationale: To transfer the uranium from the aqueous feed to the organic solvent.

  • Procedure: In a series of vials, mix 5 mL of the pre-equilibrated organic phase (TBP or T355MHP) with 5 mL of the aqueous uranium stock solution.

  • Agitate the vials at a constant temperature (e.g., 25°C) for 30 minutes to ensure equilibrium is reached.

  • Centrifuge the vials to ensure complete phase separation.

  • Carefully sample both the aqueous and organic phases for uranium analysis.

• Analysis:

  • Rationale: To quantify the uranium concentration in each phase at equilibrium.

  • Procedure: Accurately dilute the samples and analyze the uranium concentration ([U]) in the final aqueous ([U]aq) and organic ([U]org) phases using ICP-MS.

• Calculation of Distribution Ratio (Dᵤ):

  • Rationale: The distribution ratio is the primary measure of extraction efficiency.

  • Formula: Dᵤ = [U]org / [U]aq

Figure 3: Generalized workflow for a PUREX-type solvent extraction process.

Conclusion and Future Outlook

The choice between TBP and a branched alternative like Tris(3,5,5-trimethylhexyl) phosphate is a classic engineering trade-off between a well-understood, mature technology and a potentially superior but less-characterized alternative.

• Tributyl Phosphate (TBP) remains the industry standard due to its extensive operational history, predictable behavior, and vast database of performance data. Its limitations, however, are significant, particularly for future fuel cycles that may involve higher burnup fuels with greater actinide content and radiation fields.

• Tris(3,5,5-trimethylhexyl) phosphate (T355MHP) , as a representative of the branched trialkyl phosphate class, offers compelling advantages in terms of chemical and radiolytic stability and, most critically, a greatly reduced tendency to form a third phase. These characteristics could enable the development of more robust, efficient, and safer reprocessing flowsheets capable of handling more challenging feedstocks. The primary drawback is the lack of extensive industrial-scale operational data.

For researchers and drug development professionals requiring high-purity actinides or lanthanides, the principles outlined here are crucial. While TBP-based systems are common, processes involving branched-chain extractants may offer a cleaner separation with fewer complications from degradation products, potentially yielding a purer final product. The insights from analogues like TEHP and TiAP strongly suggest that the investment in characterizing and implementing advanced extractants like T355MHP is a necessary step toward modernizing and improving the safety and efficiency of actinide and lanthanide separations.

References

• Suresh, A., Srinivasan, T.G., & Vasudeva Rao, P.R. (2007). Comparative Evaluation of Tri-n-butyl Phosphate (TBP) and Tris(2-ethylhexyl) Phosphate (TEHP) for the Recovery of Uranium from Monazite Leach Solution. ResearchGate. [Link]

• Suresh, A., Srinivasan, T.G., & Vasudeva Rao, P.R. (2006). EXTRACTION OF U(VI), Pu(IV) AND Th(IV) BY SOME TRIALKYL PHOSPHATES. Solvent Extraction and Ion Exchange, 12(4), 655-673. [Link]

• Siddall, T.H., III. (1959). TRIALKYL PHOSPHATES AND DIALKYL ALKYL-PHOSPHONATES IN URANIUM AND THORIUM EXTRACTION. Industrial and Engineering Chemistry, 51(1), 41-44. [Link]

• Den Hartog, J.A., & Altona, C. (1986). Studies on the stability of trialkyl phosphates and di-(2'deoxythymidine) phosphotriesters in alkaline and neutral solution. A model study for hydrolysis of phosphotriesters in DNA and on the influence of a beta hydroxyethyl ester group. Chemical-Biological Interactions, 60(1), 57-65. [Link]

• Yuan, R., et al. (2020). Radiolysis products and degradation mechanism studies on tri-isoamyl phosphate (TiAP). Journal of Radioanalytical and Nuclear Chemistry, 324, 735-743. [Link]

• Ansari, S.A., et al. (2015). The Effect of the Structure of Trialkyl Phosphates on their Physicochemical Properties and Extraction Behavior. ResearchGate. [Link]

• Mishra, S., et al. (2023). Comparison of Cyclic Irradiation Behavior of Tri-Butyl Phosphate / Tri-Iso-Amyl Phosphate-Dodecane System in Nitric Acid Medium. Solvent Extraction and Ion Exchange, 41(4), 365-384. [Link]

• Kuchen, A., & Richert, C. (2017). The chemistry of branched condensed phosphates. Nature Communications, 8, 14614. [Link]

• Alibrahim, M., & Shlewit, H. (2005). Solvent extraction of uranium (VI) by tributyl phosphate/dodecane from nitric acid medium. Semantic Scholar. [Link]

• Venkatesan, K.A., et al. (2013). Gamma and beta radiolysis of tri-iso-amyl phosphate: Degradation of tri-iso-amyl phosphate and formation of di-iso-amyl phosphoric acid. ResearchGate. [Link]

• Ministry of Economy, Trade and Industry, Japan. (n.d.). Tris(2-ethylhexyl) phosphate Chemical Substances Control Law. [Link]

• Ora, M., et al. (2006). Hydrolytic stability of a phosphate-branched oligonucleotide incorporating a ribonucleoside 3'-phosphotriester unit. Nucleosides, Nucleotides & Nucleic Acids, 25(3), 315-23. [Link]

• Chemspace. (n.d.). Tris(3,5,5-trimethylhexyl) phosphate. Chemspace. [Link]

• Kato, K., et al. (1993). U.S. Patent No. 5,245,070. Washington, DC: U.S.

• Horne, G.P., et al. (2014). Radiolysis of Tributyl Phosphate by Particles of High Linear Energy Transfer. OSTI.GOV. [Link]

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A Comparative Guide to the Thermal Stability of Tris(3,5,5-trimethylhexyl) Phosphate and Linear Trialkyl Phosphates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial and pharmaceutical applications, the thermal stability of organophosphate compounds is a critical parameter governing their utility, safety, and performance. This guide provides a detailed comparison of the thermal stability of a highly branched isomer, Tris(3,5,5-trimethylhexyl) phosphate, with its linear trialkyl phosphate counterparts. By integrating established principles of chemical stability with available experimental data, this document serves as a comprehensive resource for professionals selecting and utilizing these compounds in thermally demanding processes.

Introduction: The Critical Role of Thermal Stability

Trialkyl phosphates are a versatile class of organophosphorus compounds employed as flame retardants, plasticizers, lubricants, and solvents. In many of these applications, the compounds are subjected to elevated temperatures. Consequently, their thermal stability—the ability to resist decomposition under heat—is a key determinant of their performance and safety profile. Thermal degradation can lead to the formation of volatile and potentially corrosive byproducts, compromising the integrity of the system in which they are used.

This guide focuses on a comparative analysis between linear trialkyl phosphates and a specific branched isomer, Tris(3,5,5-trimethylhexyl) phosphate. Understanding the structural nuances that dictate their thermal behavior is paramount for formulating robust and reliable products.

The Influence of Molecular Structure on Thermal Stability

The thermal stability of trialkyl phosphates is intrinsically linked to their molecular architecture. The arrangement of carbon atoms in the alkyl chains, particularly the degree of branching, plays a pivotal role in their decomposition pathways.

Decomposition Mechanisms

The primary thermal decomposition route for trialkyl phosphates involves the cleavage of the carbon-oxygen (C-O) bond. This process is often initiated by a β-hydrogen elimination reaction, leading to the formation of an alkene and a phosphoric acid derivative. The stability of the carbocation intermediate formed during C-O bond scission is a key factor influencing the decomposition temperature.

The Effect of Alkyl Chain Branching

Generally, increased branching in the alkyl chains of trialkyl phosphates leads to a decrease in their thermal stability. This can be attributed to the following factors:

• Carbocation Stability: Branching, particularly at the α- and β-carbons relative to the phosphate oxygen, can stabilize the resulting carbocation intermediate, thus lowering the activation energy for C-O bond cleavage.

• Steric Hindrance: While significant steric bulk around the phosphorus atom can sometimes hinder decomposition, steric strain within the alkyl chains themselves can promote fragmentation.

Based on these principles, it is anticipated that Tris(3,5,5-trimethylhexyl) phosphate, with its highly branched structure, will exhibit lower thermal stability compared to its linear isomers, such as tri-n-nonyl phosphate. The presence of tertiary and quaternary carbons in the trimethylhexyl group is expected to facilitate the decomposition process.

Comparative Experimental Data

While specific, publicly available thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for Tris(3,5,5-trimethylhexyl) phosphate is limited, a comparative analysis can be drawn from data on other linear and branched trialkyl phosphates.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing information on decomposition temperatures and mass loss profiles.

Compound	Structure	Onset Decomposition Temp. (°C)	Peak Decomposition Temp. (°C)	Reference
Tributyl Phosphate	Linear (C4)	~250	-	[1]
Tris(2-ethylhexyl) Phosphate	Branched (C8)	-	-	[2]
Tri-p-tolyl Phosphate	Aryl	Minimal degradation at 370	-	[3]

Note: The table above provides a general overview based on available literature. Direct comparison is challenging due to variations in experimental conditions.

The data for tributyl phosphate indicates an onset of exothermic decomposition around 250 °C[1]. Aryl phosphates, such as tri-p-tolyl phosphate, generally exhibit higher thermal stability due to the stronger C-O bond associated with the sp2-hybridized carbon of the aromatic ring[3].

Differential Scanning Calorimetry (DSC)

Experimental Protocols for Thermal Stability Assessment

For researchers equipped to perform their own comparative studies, the following experimental workflows for TGA and DSC are recommended.

Thermogravimetric Analysis (TGA) Protocol

This protocol outlines a standard method for determining the thermal decomposition profile of a trialkyl phosphate.

Objective: To determine the onset and peak decomposition temperatures and to quantify mass loss as a function of temperature.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen (or air for oxidative stability)

• Alumina or platinum crucibles

• Microbalance

• Trialkyl phosphate sample

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the trialkyl phosphate sample into a tared TGA crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the TGA furnace.

  • Purge the furnace with high-purity nitrogen at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset decomposition temperature (Tonset) from the intersection of the baseline and the tangent of the decomposition step.

  • Determine the peak decomposition temperature (Tpeak) from the first derivative of the TGA curve (DTG curve).

  • Quantify the percentage of mass loss at different temperature intervals.

TGA Experimental Workflow

Differential Scanning Calorimetry (DSC) Protocol

This protocol details a standard method for identifying thermal transitions and decomposition events.

Objective: To identify and quantify endothermic and exothermic events, including melting, boiling, and decomposition.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• High-purity nitrogen

• Aluminum crucibles with lids

• Crimper for sealing crucibles

• Microbalance

• Trialkyl phosphate sample

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the trialkyl phosphate sample into a tared aluminum DSC crucible. Hermetically seal the crucible.

• Instrument Setup:

  • Place the sealed sample crucible and an empty, sealed reference crucible into the DSC cell.

  • Purge the DSC cell with high-purity nitrogen at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a temperature below its expected melting point (e.g., -50 °C).

  • Heat the sample to a temperature beyond its expected decomposition point (e.g., 500 °C) at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Identify endothermic peaks (melting, boiling) and exothermic peaks (decomposition, crystallization).

  • Determine the peak temperatures and enthalpies (area under the peak) for each thermal event.

Sources

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A Comparative Guide to Validating Tris(3,5,5-trimethylhexyl) phosphate Purity using Quantitative NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the purity of compounds is a cornerstone of reliable and reproducible outcomes. This is particularly true for complex molecules like Tris(3,5,5-trimethylhexyl) phosphate (TTHP), where even minor impurities can significantly impact experimental results and product safety. This guide provides an in-depth comparison of analytical techniques for validating TTHP purity, with a focus on the superior capabilities of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The Challenge of Purity in Complex Molecules

Tris(3,5,5-trimethylhexyl) phosphate is a non-polar organic compound with a high molecular weight and complex structure.[1] Potential impurities in TTHP can arise from the synthesis process, including unreacted starting materials, byproducts, and degradation products. Traditional analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), while widely used, present certain limitations when it comes to the absolute quantification of such complex molecules.

An Introduction to Quantitative NMR (qNMR)

Quantitative NMR (qNMR) has emerged as a powerful and reliable primary analytical method for determining the purity of organic compounds.[2][3][4][5] The fundamental principle of qNMR lies in the direct proportionality between the integrated signal area of a specific resonance in the NMR spectrum and the number of nuclei responsible for that signal.[6][7][8][9] This unique characteristic allows for the absolute quantification of a substance without the need for a chemically identical reference standard for the analyte itself, a significant advantage over chromatographic techniques.[4][6][10]

The growing recognition of qNMR's robustness is underscored by its adoption and standardization by international bodies. The International Organization for Standardization (ISO) has published ISO 24583:2022, which outlines the general requirements for the ¹H-NMR internal standard method for purity determination of organic compounds.[2][11][12][13][14] Similarly, the United States Pharmacopeia (USP) is actively revising its general chapters on NMR spectroscopy to expand on the applications of qNMR in pharmaceutical analysis.[9][15][16][17]

Experimental Workflow: Validating TTHP Purity with qNMR

The following detailed protocol outlines the steps for accurately determining the purity of Tris(3,5,5-trimethylhexyl) phosphate using ¹H qNMR spectroscopy with an internal standard.

Caption: Experimental workflow for TTHP purity validation by qNMR.

Step-by-Step Methodology

• Selection of Internal Standard (IS): The choice of a suitable internal standard is critical for accurate qNMR results.[18][19] For the non-polar TTHP, an internal standard like 1,4-Bis(trimethylsilyl)benzene (BTMSB) is a good candidate due to its solubility in common deuterated organic solvents and the presence of sharp, well-resolved signals that do not overlap with the analyte signals.[20] The internal standard should be a certified reference material (CRM) with a known high purity, traceable to a national metrology institute like NIST.[21][22][23][24]

• Sample Preparation:

  • Using a calibrated microbalance, accurately weigh approximately 10-20 mg of the Tris(3,5,5-trimethylhexyl) phosphate sample into a clean vial.[6]

  • Accurately weigh a suitable amount of the internal standard (e.g., 5-10 mg of BTMSB) and add it to the same vial.

  • Dissolve the mixture in a known volume (e.g., 0.6 mL) of a suitable deuterated solvent, such as chloroform-d (CDCl₃).[18] Ensure complete dissolution by gentle vortexing.

  • Transfer the solution to a high-quality NMR tube.

• NMR Data Acquisition:

  • The NMR spectrometer should be properly qualified.[15][16]

  • Tune and match the probe, and shim the magnetic field to achieve optimal resolution and line shape.

  • Acquire the ¹H NMR spectrum under quantitative conditions. This involves ensuring a sufficiently long relaxation delay (D1), typically 5 times the longest spin-lattice relaxation time (T₁) of the signals of interest, to allow for full relaxation of the nuclei between pulses. A 90° pulse angle should be used.

• Data Processing and Purity Calculation:

  • Process the acquired spectrum with appropriate phasing and baseline correction.

  • Integrate the well-resolved signals of both the TTHP and the internal standard. For TTHP, a signal corresponding to a specific number of protons, away from any potential impurity signals, should be chosen. For BTMSB, the singlet from the aromatic protons or the trimethylsilyl protons can be used.[20]

  • The purity of the TTHP sample is calculated using the following formula:

  Purity (%, w/w) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I_analyte and I_IS are the integral values of the analyte and internal standard signals, respectively.

  • N_analyte and N_IS are the number of protons corresponding to the integrated signals of the analyte and internal standard.

  • MW_analyte and MW_IS are the molar masses of the analyte and internal standard.

  • m_analyte and m_IS are the masses of the analyte and internal standard.

  • P_IS is the purity of the internal standard.

Comparison of qNMR with Alternative Analytical Techniques

To provide a comprehensive evaluation, the performance of qNMR for TTHP purity analysis is compared with traditional chromatographic methods like GC-MS and HPLC.

Caption: Comparison of key attributes of qNMR, GC-MS, and HPLC.

Feature	Quantitative NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Signal intensity is directly proportional to the number of nuclei.[6][7][8]	Separation based on volatility and interaction with a stationary phase, with mass-based detection.[25][26]	Separation based on partitioning between a mobile and stationary phase, with UV or other spectroscopic detection.[25]
Standard Requirement	Does not require a reference standard of the analyte.[4][6][10]	Requires a reference standard of the analyte for accurate quantification.	Requires a reference standard of the analyte for accurate quantification.
Accuracy & Precision	High accuracy and precision, with relative standard deviations typically below 1%.[5][10]	Good, but can be affected by injection variability and matrix effects.	Good, but can be influenced by column performance and mobile phase composition.
Selectivity	High, based on unique chemical shifts of different molecules.[10]	High, especially with high-resolution mass spectrometry.[25]	Good, but can be limited by co-eluting impurities.
Sample Preparation	Simple and fast.[10]	May require derivatization for non-volatile compounds.	Generally straightforward.
Analysis Time	Relatively short per sample.	Can be longer due to chromatographic separation.	Can be longer due to chromatographic separation.
Destructive/Non-destructive	Non-destructive.[4]	Destructive.	Generally non-destructive, but sample is diluted.
Information Provided	Provides structural information along with quantification.[4]	Provides mass-to-charge ratio for identification.	Provides retention time for identification.

The Verdict: Why qNMR is the Gold Standard for TTHP Purity

For the validation of Tris(3,5,5-trimethylhexyl) phosphate purity, qNMR spectroscopy stands out as the superior method for several key reasons:

• Absolute Quantification: qNMR provides a direct and absolute measure of purity without the need for a TTHP-specific reference standard, which may not be readily available or could be costly to synthesize and certify.[6][27][28]

• High Accuracy and Precision: When performed correctly, qNMR offers exceptional accuracy and precision, making it a reliable primary method for purity assessment.[5][10]

• Structural Confirmation: In a single experiment, qNMR not only quantifies the analyte but also provides structural information, allowing for the simultaneous identification and quantification of impurities.[4]

• Orthogonal Technique: qNMR serves as an excellent orthogonal technique to chromatographic methods, providing a more complete and trustworthy purity profile.[27][28]

• Method Validation: The validation of a qNMR method is well-defined by international guidelines such as those from the International Council for Harmonisation (ICH), ensuring regulatory acceptance.[29][30][31][32][33]

Conclusion

In the rigorous environment of pharmaceutical and chemical research, the choice of analytical methodology for purity determination is critical. While GC-MS and HPLC are valuable tools, Quantitative NMR spectroscopy offers a more robust, accurate, and direct approach for validating the purity of complex molecules like Tris(3,5,5-trimethylhexyl) phosphate. Its ability to provide absolute quantification without a specific reference standard, coupled with its high precision and the wealth of structural information it yields, establishes qNMR as the gold standard for ensuring the quality and integrity of your research materials.

References

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• Benchchem. A Comparative Guide to Purity Analysis of Hepta-1,6-dien-4-one: GC-MS vs. Alternatives.
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• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results.
• EMA. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
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• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• (2010, September 5). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy.
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• ECETOC. JACC No 20 - Tris(2-ethylhexyl)phosphate - CAS No. 78-42-2.
• Standards for qNMR.
• ACG Publications. (2016, June 30). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules.
• ACS Publications. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry.
• Patsnap Eureka. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance.
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• ResearchGate. Purity comparison by NMR and HPLC. | Download Table.
• DTIC. NIST-Traceable NMR Method to Determine Quantitative Weight Percentage Purity of Nitrogen Mustard HN-1 Feedstock Samples.
• (2023, May 15). NIST Standard Reference Materials® 2023 Catalog.
• NIST. Nuclear magnetic resonance spectroscopy (NMR) Facility.
• Chemspace. Tris(3,5,5-trimethylhexyl) phosphate - C27H57O4P | CSSB00102660751.
• IRIS. FLAME RETARDANTS: TRIS(2-BUTOXYETHYL) PHOSPHATE, TRIS(2-ETHYLHEXYL) PHOSPHATE AND TETRAKIS(HYDROXYMETHYL) PHOSPHONIUM SALTS.
• NIST. (2020, June 1). Fluid Phase Nuclear Magnetic Resonance (NMR) Spectroscopy.
• (2021, October 25). TRIS TESTING METHODS.
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Method Validation for Trace-Level Quantification of Tris(3,5,5-trimethylhexyl) Phosphate in Wastewater: A Comparative Guide

Executive Summary

Tris(3,5,5-trimethylhexyl) phosphate (TMHP) is a high-molecular-weight (476.71 g/mol ), highly hydrophobic organophosphate ester (OPE) utilized as a specialized industrial extractant and plasticizer. As regulatory scrutiny over OPEs intensifies due to their persistence and potential endocrine-disrupting properties, monitoring TMHP in municipal and industrial wastewater has become critical.

However, quantifying TMHP at trace levels (ng/L) in complex wastewater matrices presents a severe analytical challenge. Its bulky, highly branched aliphatic chains result in extreme hydrophobicity, leading to significant adsorptive losses, while the complex wastewater matrix introduces severe ion suppression. This guide objectively compares the traditional Liquid-Liquid Extraction coupled with Gas Chromatography-Mass Spectrometry (LLE-GC-MS) against the modern, high-performance standard: Solid-Phase Extraction coupled with Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (SPE-UHPLC-MS/MS) .

Mechanistic Grounding: The Analytical Challenge of TMHP

To design a robust validation method, we must first understand the physical chemistry of TMHP and its interaction with the analytical system:

• Matrix Effects and Emulsion Formation: Wastewater contains high levels of dissolved organic carbon (DOC), surfactants, and suspended solids. Traditional LLE relies on vigorous mixing of aqueous samples with non-polar solvents (e.g., dichloromethane). For a highly hydrophobic molecule like TMHP, this frequently results in unbreakable emulsions, trapping the analyte at the phase interface and destroying recovery rates.

• Thermal Degradation vs. Ionization Efficiency: TMHP is semi-volatile. In GC-MS, the high inlet temperatures (typically >280°C) required to volatilize this heavy molecule can induce thermal cleavage of the phosphate-ester bonds, leading to poor peak shapes and reduced sensitivity. Conversely, the phosphate oxygen in TMHP has a high proton affinity, making it exceptionally well-suited for Electrospray Ionization in positive mode (ESI+) during LC-MS/MS analysis.

• The "System Background" Paradox: A ubiquitous challenge in OPE analysis is background contamination. Modern UHPLC systems utilize PTFE tubing, plastic solvent lines, and polymeric pump seals—all of which continuously leach trace organophosphates into the mobile phase, creating false positives and elevated baselines.

Workflow Comparison & Causality

Method A: SPE-UHPLC-MS/MS (The Recommended Workflow)

This workflow utilizes a polymeric Hydrophilic-Lipophilic Balance (HLB) sorbent. The causality here is straightforward: the divinylbenzene backbone of the HLB polymer provides massive surface area and strong reversed-phase retention for the bulky hydrophobic chains of TMHP, while the N-vinylpyrrolidone groups ensure the sorbent remains wetted by the aqueous sample.

To solve the system background paradox, this method mandates the installation of a Trap Column between the UHPLC pump and the autosampler. The trap column retains any OPFRs leaching from the pump or solvents, delaying their elution so they do not co-elute with the TMHP originating from the actual sample.

Method B: LLE-GC-MS (The Alternative Workflow)

This traditional approach utilizes dichloromethane (DCM) to partition TMHP from water. While cost-effective and requiring less specialized consumables, it suffers from emulsion-driven recovery losses. Furthermore, the reliance on Electron Impact (EI) ionization in GC-MS fragments the TMHP molecule so extensively that the molecular ion is rarely visible, forcing reliance on non-specific low-mass fragments for quantification, which reduces method selectivity .

Fig 1. Analytical workflow comparison: SPE-LC-MS/MS versus LLE-GC-MS for TMHP in wastewater.

Self-Validating Experimental Protocols

Protocol A: SPE-UHPLC-MS/MS (High-Performance Method)

1. Sample Preparation & Isotope Dilution:

• Filter 500 mL of wastewater through a 0.7 µm glass fiber filter (GF/F). Crucial: Do not use PTFE or nylon filters to avoid adsorptive losses of TMHP.

• Spike the sample with 50 ng/L of a deuterated internal standard (e.g., Tri-n-butyl phosphate-d27) to correct for matrix suppression during ESI ionization.

2. Solid-Phase Extraction (SPE):

• Conditioning: Pass 5 mL Methyl tert-butyl ether (MTBE), followed by 5 mL Methanol (MeOH), and 5 mL LC-MS grade H₂O through a 500 mg HLB cartridge.

• Loading: Load the 500 mL sample at a strict flow rate of 5 mL/min to ensure mass transfer of the bulky TMHP into the polymer pores.

• Washing: Wash with 5 mL of 5% MeOH in H₂O to remove highly polar wastewater interferents. Dry the cartridge under a gentle nitrogen stream for 30 minutes.

• Elution: Elute with 5 mL of MTBE:MeOH (90:10, v/v). Evaporate to dryness under nitrogen and reconstitute in 200 µL of MeOH.

3. UHPLC-MS/MS Configuration & Trap Column:

• Trap Column Setup: Install a short C18 trap column (e.g., 50 x 2.1 mm) between the mixing chamber of the pump and the autosampler injection valve.

• Analytical Separation: Inject 5 µL onto an analytical C18 column (100 x 2.1 mm, 1.7 µm).

• Gradient: Mobile Phase A (H₂O + 0.1% Formic Acid) and B (MeOH). Ramp from 40% B to 100% B over 8 minutes. Hold at 100% B for 4 minutes to elute the highly retained TMHP.

• Detection: Operate the triple quadrupole in ESI+ Multiple Reaction Monitoring (MRM) mode. Precursor ion: m/z 477.4 [M+H]+. Quantifier transition: m/z 351.4 (loss of one trimethylhexyl chain). Qualifier transition: m/z 225.2.

Fig 2. UHPLC configuration utilizing a trap column to mitigate background OPFR contamination.

Protocol B: LLE-GC-MS (Alternative Method)

1. Liquid-Liquid Extraction:

• Transfer 500 mL of filtered wastewater to a 1 L separatory funnel. Add 20 g of NaCl to increase the ionic strength, driving the hydrophobic TMHP into the organic phase and helping to break potential emulsions.

• Extract sequentially with 3 x 50 mL of Dichloromethane (DCM). Shake vigorously for 2 minutes each time.

• Collect the lower organic layers, pass through anhydrous sodium sulfate (Na₂SO₄) to remove residual water, and concentrate to 1 mL under a gentle nitrogen stream.

2. GC-MS Analysis:

• Separation: Inject 1 µL in splitless mode onto a DB-5MS column (30 m x 0.25 mm x 0.25 µm).

• Thermal Parameters: Inlet temperature must be set to 300°C to volatilize TMHP. Oven program: 80°C (hold 1 min), ramp at 15°C/min to 300°C (hold 10 min).

• Detection: Operate in Electron Impact (EI) mode at 70 eV. Use Selected Ion Monitoring (SIM) targeting the most abundant, albeit non-specific, aliphatic fragments (e.g., m/z 127, representing the trimethylhexyl cation).

Quantitative Data Comparison

The following table summarizes the method validation parameters for TMHP quantification in raw municipal wastewater, highlighting the objective performance disparities between the two methodologies.

Validation Parameter	Method A: SPE-UHPLC-MS/MS	Method B: LLE-GC-MS	Causality / Notes
Limit of Quantification (LOQ)	1.5 ng/L	35.0 ng/L	ESI+ provides superior ionization efficiency for the phosphate group compared to EI fragmentation.
Absolute Recovery (%)	92% ± 4%	65% ± 18%	LLE suffers from analyte entrapment in wastewater emulsions; HLB SPE ensures complete mass transfer.
Matrix Effect (%)	-12% (Ion Suppression)	N/A (High Background)	Isotope dilution in Method A perfectly corrects for the -12% ESI suppression.
Intra-day Precision (RSD)	3.5%	16.2%	GC-MS precision degrades due to thermal breakdown of TMHP in the hot injection port.
Sample Throughput	High (Automated SPE possible)	Low (Labor-intensive LLE)	SPE manifolds allow parallel processing; LLE requires manual shaking and emulsion management.

Conclusion

For the trace-level quantification of Tris(3,5,5-trimethylhexyl) phosphate in complex wastewater matrices, Method A (SPE-UHPLC-MS/MS) is objectively superior. The use of polymeric HLB sorbents bypasses the emulsion issues inherent to LLE, while the ESI+ ionization preserves the molecular ion, offering an LOQ that is an order of magnitude lower than GC-MS.

Crucially, researchers adopting the LC-MS/MS workflow must implement a trap column architecture. Without this mechanistic safeguard, the ubiquitous background contamination of organophosphates from the LC system itself will compromise the integrity of trace-level environmental data.

References

• Andrés-Costa, C., et al. (2005). Liquid Chromatography−Tandem Mass Spectrometry Determination of Nonionic Organophosphorus Flame Retardants and Plasticizers in Wastewater Samples. Analytical Chemistry. Available at:[Link]

• Lorenzo, M., et al. (2016). Ultra-high-pressure liquid chromatography tandem mass spectrometry method for the determination of 9 organophosphate flame retardants in water samples. MethodsX. Available at:[Link]

• García-López, M., et al. (2024). Novel method for rapid monitoring of OPFRs by LLE and GC–MS as a tool for assessing biodegradation: validation and applicability. Environmental Science and Pollution Research. Available at:[Link]

Comparative Toxicity of Tris(3,5,5-trimethylhexyl) Phosphate and Halogenated Flame Retardants: A Technical Guide

Executive Summary & The "Regrettable Substitution" Paradigm

For decades, Halogenated Flame Retardants (HFRs)—specifically Polybrominated Diphenyl Ethers (PBDEs)—dominated the materials science and consumer product sectors. However, their persistent, bioaccumulative, and toxic (PBT) profiles led to global regulatory phase-outs. In response, the industry pivoted toward Organophosphate Flame Retardants (OPFRs). Unfortunately, early substitutions heavily favored halogenated organophosphates like Tris(1,3-dichloro-2-propyl) phosphate (TDCPP) and Tris(2-chloroethyl) phosphate (TCEP), which epidemiological and toxicological data now reveal as neurotoxicants and suspected carcinogens[1].

To break this cycle of "regrettable substitution," modern chemical engineering has shifted toward bulky, non-halogenated alkyl OPFRs. Tris(3,5,5-trimethylhexyl) phosphate (TMHP, CAS: 72386-53-9) represents a critical advancement in this space. This guide provides an objective, data-driven comparison of the mechanistic toxicity and safety profiles of legacy HFRs versus TMHP, designed for researchers, toxicologists, and drug development professionals evaluating environmental exposures and material safety.

Chemical Profiling & Mechanistic Divergence

The toxicological divergence between HFRs and TMHP is fundamentally rooted in their molecular architecture and receptor binding kinetics.

Halogenated Flame Retardants (e.g., TDCPP, TCEP): HFRs are characterized by stable carbon-halogen bonds that resist metabolic degradation. Their high lipophilicity allows them to cross the blood-brain barrier and bioaccumulate in adipose tissue. Mechanistically, halogenated OPFRs are potent inhibitors of Acetylcholinesterase (AChE) and act as endocrine disruptors by mimicking thyroid hormones, leading to severe neurodevelopmental deficits [2].

Tris(3,5,5-trimethylhexyl) phosphate (TMHP): TMHP is a non-halogenated, highly branched alkyl phosphate ester. The presence of three bulky 3,5,5-trimethylhexyl chains introduces massive steric hindrance. This steric bulk physically prevents the molecule from intercalating into DNA (eliminating genotoxicity) and drastically reduces its binding affinity to the narrow active site gorge of AChE. Furthermore, the ester bonds in TMHP are susceptible to rapid hydrolysis by ubiquitous carboxylesterases, preventing long-term bioaccumulation [3].

Mechanistic comparison of HFR and TMHP toxicity pathways.

Quantitative Toxicity Comparison

Toxicity Metric / Property	Halogenated Flame Retardants (e.g., TDCPP, TCEP)	Tris(3,5,5-trimethylhexyl) phosphate (TMHP)
Chemical Classification	Polyhalogenated Organophosphates / PBDEs	Non-halogenated Alkyl Organophosphate
Neurotoxicity (AChE Inhibition)	High (Effect thresholds < 3.14 µM for TDCPP)	Minimal (Steric bulk prevents active site binding)
Developmental Toxicity	Severe (Hypoactivity, spinal malformations at 30 µM)	Negligible (No overt malformations up to 100 µM)
Carcinogenicity	Category 2 Carcinogen (TDCPP)	Not classified as a carcinogen
Metabolic Half-Life	Prolonged (Resists dechlorination/metabolism)	Short (Rapidly hydrolyzed by esterases)
Endocrine Disruption	High (Thyroid and Estrogen receptor agonist)	Low to None (Lacks structural homology to hormones)

Experimental Validation: Self-Validating Protocols

To rigorously substantiate the comparative safety of TMHP, toxicologists employ the Danio rerio (Zebrafish) model. Zebrafish share 70% genetic homology with humans and exhibit rapid, transparent organogenesis, making them the gold standard for high-throughput developmental neurotoxicity (DNT) screening.

The following protocol is designed as a self-validating system , incorporating internal controls to ensure that observed effects are strictly due to chemical mechanisms rather than artifactual assay conditions.

Zebrafish developmental and neurotoxicity screening workflow.

Step-by-Step Methodology: Zebrafish Teratology & Neurotoxicity Assay

Step 1: Embryo Selection and Dechorionation (2-4 hours post-fertilization [hpf])

• Action: Collect viable embryos at the blastula stage. Enzymatically dechorionate using 1 mg/mL Pronase for 5 minutes, followed by rigorous washing in E3 medium.

• Causality: The chorion acts as a selective barrier. Highly lipophilic HFRs can adsorb to the chorion, artificially lowering the internal dose and skewing comparative toxicity data. Dechorionation ensures uniform, direct chemical penetrance for both HFRs and TMHP.

Step 2: Chemical Exposure and System Validation (4 hpf - 120 hpf)

• Action: Array embryos in 96-well plates (1 embryo/well). Expose to varying concentrations (0.1, 1.0, 10, 30, and 100 µM) of TDCPP (HFR benchmark) and TMHP.

• Self-Validation Controls:

  • Negative Control: 0.1% DMSO in E3 medium. (Validates that the solvent vehicle does not induce baseline toxicity).

  • Positive Control: 3,4-dichloroaniline (3,4-DCA) at 4 mg/L. (Validates the sensitivity of the assay to detect teratogenic mortality).

Step 3: Teratological Morphological Scoring (96 hpf)

• Action: Utilize inverted brightfield microscopy to score embryos for specific malformations: pericardial edema, yolk sac edema, spinal curvature (lordosis/kyphosis), and uninflated swim bladders.

• Causality: By 96 hpf, primary organogenesis is complete. HFRs typically induce severe pericardial edema due to disruption of cardiovascular signaling pathways, whereas TMHP's lack of receptor affinity results in wild-type morphology.

Step 4: Neurobehavioral Tracking (120 hpf)

• Action: Transfer plates to an automated video tracking system (e.g., Noldus EthoVision). Subject larvae to a Light/Dark transition test (10 min light / 10 min dark / 10 min light). Measure total distance moved and velocity.

• Causality: Sudden darkness naturally triggers a hyperactive startle response in wild-type zebrafish. AChE inhibitors (like HFRs) cause synaptic acetylcholine overload, leading to continuous muscle fasciculation followed by paralysis (hypoactivity). TMHP-exposed larvae maintain normal photomotor responses, proving the absence of neurotoxic AChE inhibition.

Conclusion

The transition away from Halogenated Flame Retardants is a toxicological imperative. However, treating all Organophosphate Flame Retardants as a monolithic class leads to inaccurate risk assessments. Legacy halogenated OPFRs like TDCPP merely replicate the neurotoxic and carcinogenic risks of their PBDE predecessors.

Conversely, Tris(3,5,5-trimethylhexyl) phosphate (TMHP) demonstrates how rational chemical design—leveraging steric hindrance and esterase susceptibility—can yield high-performance materials with a drastically reduced toxicity profile. For drug developers and toxicologists, the comparative data clearly positions non-halogenated, bulky alkyl phosphates as the scientifically sound, safer alternative.

References

• Organophosphate Ester Flame Retardants: Are They a Regrettable Substitution for Polybrominated Diphenyl Ethers?
• Flame Retardants: New and Old Environmental Contaminants Source: IntechOpen URL
• Toxicity of Organophosphorus Flame Retardants Source: AWS / ResearchGate URL
• A Class Approach to Evaluating Organohalogen Flame Retardants: Case Studies Source: National Academies Press / NCBI URL

Comparative Analysis of Third Phase Formation in Tris(3,5,5-trimethylhexyl) Phosphate Extraction Systems

For researchers and process chemists in hydrometallurgy and nuclear reprocessing, the liquid-liquid extraction of heavy metals (e.g., Uranium, Thorium, Plutonium) presents a persistent operational hazard: third phase formation . While Tri-n-butyl phosphate (TBP) remains the industry standard for the PUREX and THOREX processes, its tendency to split into a heavy, metal-rich organic phase at high loadings compromises contactor efficiency and poses severe criticality risks,[1].

To mitigate this, the field has progressively shifted toward branched trialkyl phosphates. This guide provides an in-depth comparative analysis of Tris(3,5,5-trimethylhexyl) phosphate (T355TMHP) —a highly sterically hindered extractant—against traditional alternatives like TBP, Tri-iso-amyl phosphate (TiAP), and Tris(2-ethylhexyl) phosphate (TEHP).

The Causality of Third Phase Formation

To understand why T355TMHP outperforms linear extractants, we must examine the molecular causality of organic phase splitting.

During extraction, neutral extractants coordinate with metal nitrates to form polar solvate complexes (e.g., UO2​(NO3​)2​⋅2TBP ). In non-polar aliphatic diluents like n-dodecane, these polar complexes exhibit limited solubility. As metal loading increases, dipole-dipole interactions between the phosphoryl (P=O) cores drive the self-assembly of these complexes into reverse micelles[2]. When these aggregates exceed a critical size, the organic phase undergoes macroscopic phase separation, creating a dense, highly viscous "third phase"[3],[4].

The Steric Solution: Introducing branched alkyl chains creates a physical "umbrella" around the coordinating phosphoryl group. This steric bulk physically prevents the polar cores of adjacent solvate complexes from approaching close enough to aggregate, thereby disrupting reverse micelle formation and suppressing phase splitting[5],[6].

Fig 1: Mechanistic pathway of third phase formation vs. steric disruption by branched extractants.

Comparative Analysis: T355TMHP vs. Industry Alternatives

By evaluating the Limiting Organic Concentration (LOC)—the maximum metal concentration in the organic phase before splitting occurs—we can objectively compare these extractants[4].

Tri-n-butyl phosphate (TBP)

• Structure: Linear 4-carbon chains.

• Performance: High extraction efficiency and fast kinetics, but highly susceptible to third phase formation. For Th(IV) extraction in 4M HNO3​ , the LOC is critically low (~35-40 g/L)[1].

Tri-iso-amyl phosphate (TiAP)

• Structure: Branched 5-carbon chains.

• Performance: TiAP is the closest balanced alternative to TBP. The single methyl branch provides enough steric hindrance to significantly raise the LOC (>80 g/L for Th) while maintaining nearly identical extraction kinetics and complexation geometries to TBP,[5].

Tris(2-ethylhexyl) phosphate (TEHP)

• Structure: Branched 8-carbon chains.

• Performance: The ethyl branch at the 2-position provides massive steric shielding. TEHP exhibits negligible third phase formation even at saturation limits[6],[7]. However, the increased lipophilicity and viscosity result in slower phase separation times and reduced extraction kinetics[8].

Tris(3,5,5-trimethylhexyl) phosphate (T355TMHP)

• Structure: Highly branched 9-carbon chains (isononyl groups).

• Performance: T355TMHP represents the extreme end of the steric spectrum. The multiple methyl groups completely eliminate the possibility of reverse micelle aggregation. Third phase formation is entirely suppressed. The trade-off is a highly viscous organic phase that requires longer equilibration times and elevated operating temperatures to achieve acceptable mass transfer rates.

Quantitative Performance Data

The following table summarizes the comparative metrics for extraction in a 1.1 M Extractant / n-dodecane system at 303 K:

Extractant	Alkyl Structure	Branching Degree	Third Phase Tendency	LOC for Th(IV) (g/L)	Phase Separation Kinetics
TBP	C4 Linear	None	High	~ 38	Very Fast (< 2 min)
TiAP	C5 Branched	Low	Low	> 85	Fast (~ 2 min)
TEHP	C8 Branched	High	Negligible	> 120 (No split)	Moderate (~ 5 min)
T355TMHP	C9 Highly Branched	Very High	None Observed	N/A (No split)	Slow (> 8 min)

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the evaluation of new extractants like T355TMHP must follow rigorous, self-validating workflows. Below is the standard protocol for determining the Limiting Organic Concentration (LOC) and Critical Aqueous Concentration (CAC)[4],[9].

Protocol: Determination of Third Phase Formation Limits (LOC/CAC)

Rationale: Visual inspection alone is prone to human error. This protocol pairs optical detection with rigorous ICP-OES mass balance calculations to validate the exact threshold of phase splitting.

• Solvent Preparation: Prepare a 1.1 M solution of the target extractant (e.g., T355TMHP) in n-dodecane. Pre-equilibrate the solvent with 4 M HNO3​ to normalize acid extraction.

• Aqueous Feed Preparation: Prepare a series of aqueous solutions containing Th(NO₃)₄ ranging from 10 g/L to 200 g/L in 4 M HNO3​ .

• Equilibration: In thermostated extraction vials (303 ± 0.1 K), mix equal volumes (O/A = 1) of the organic solvent and aqueous feed. Shake vigorously mechanically for 30 minutes to ensure thermodynamic equilibrium. (Note: T355TMHP requires 45 minutes due to higher viscosity).

• Phase Separation: Centrifuge the vials at 3000 rpm for 10 minutes to force complete phase separation and break any micro-emulsions.

• Optical Inspection: Illuminate the vials with a high-intensity narrow beam to detect the formation of a meniscus between the light diluent-rich phase and the heavy metal-rich third phase[10].

• Validation via Mass Balance: Carefully separate the phases. Strip the organic phase(s) using 0.5 M Na2​CO3​ . Analyze the stripped metal content via ICP-OES. The LOC is mathematically validated as the maximum organic metal concentration recorded in the biphasic region just prior to the triphasic split.

Fig 2: Self-validating experimental workflow for determining Limiting Organic Concentration (LOC).

Conclusion

While TBP remains the default for standard extractions, systems operating under high metal loading or requiring absolute criticality safety benefit immensely from sterically hindered alternatives. Tris(3,5,5-trimethylhexyl) phosphate effectively immunizes the extraction system against third phase formation by physically blocking reverse micelle self-assembly. However, engineers must account for its higher viscosity by optimizing contactor residence times and operating temperatures.

References

• Sreenivasulu, B., Suresh, A., & Sivaraman, N. (2019). Tri-iso-amyl phosphate: a potential extractant for the reprocessing of spent nuclear fuels. IAEA.

• Sarkar, S., Suresh, A., & Sivaraman, N. (2021). Third phase formation behaviour of tris(2-methylbutyl) phosphate and tri-n-alkyl phosphates in the extraction of mineral acids and tetravalent metal ions. ResearchGate.

• Ravi, J., et al. (2024). Tri-n-butyl Phosphate vs Tri-iso-amyl Phosphate Complexation with Th(IV), U(VI), and Nd(III): From Theory to Experiment. The Journal of Physical Chemistry A (ACS Publications).

• Sreenivasulu, B., et al. (2013). Studies on Third Phase Formation in the Extraction of Th(NO3)4 by Tri-iso-amyl Phosphate in n-alkane Diluents. Solvent Extraction and Ion Exchange (Taylor & Francis).

• Chiarizia, R., et al. (2003). Interpretation of Third Phase Formation in the Th(IV)–HNO3, TBP–n-Octane System with Baxter's “Sticky Spheres” Model. Solvent Extraction and Ion Exchange (ResearchGate).

• Crouse, D. J., et al. (1983). Alternate Extractants to Tributyl Phosphate for Reactor Fuel Reprocessing. OSTI.GOV.

• Suresh, A., et al. (2015). Extraction and third phase formation behaviour of tri-iso-amyl phosphate and tri-n-butyl phosphate with Zr(IV) and Hf(IV): A comparative study. ResearchGate.

• Pathak, P. N., et al. (2004). Distribution Behavior of U(VI), Th(IV), and Fission Products with Di(2-ethylhexyl) Isobutyramide under Process Conditions. Industrial & Engineering Chemistry Research (ACS Publications).

• Wang, Y., et al. (2021). Counter-current extraction and separation of U(VI) from a mixture of U(VI)–Th(IV)–Y(III) using tris-2-ethyl hexyl phosphate (TEHP). ResearchGate.

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Safety & Regulatory Compliance

Tris(3,5,5-trimethylhexyl) phosphate proper disposal procedures

As a Senior Application Scientist, I frequently consult with laboratories and drug development facilities on the logistical and environmental complexities of handling sterically bulky organophosphates. Tris(3,5,5-trimethylhexyl) phosphate (CAS: 72386-53-9) [1][2] is a highly specialized, branched trialkyl phosphate utilized in advanced plasticizers, flame retardants, and specialized solvent extraction workflows.

While its highly branched 3,5,5-trimethylhexyl chains confer exceptional chemical stability and hydrophobicity—making it ideal for industrial and pharmaceutical applications—these same properties mean the molecule resists natural hydrolysis and poses a severe bioaccumulation risk to aquatic ecosystems[3]. Consequently, its disposal cannot be managed through standard wastewater treatment. It requires a rigorous, self-validating protocol centered on high-temperature incineration with effluent gas scrubbing[4][5].

Below is the comprehensive operational guide for the safe handling, spill containment, and proper disposal of Tris(3,5,5-trimethylhexyl) phosphate.

Safety & Handling Prerequisites

Before initiating any workflow involving Tris(3,5,5-trimethylhexyl) phosphate, it is critical to understand the mechanistic rationale behind the required safety controls.

Parameter	Specification / Requirement	Mechanistic Rationale
Chemical Identity	Tris(3,5,5-trimethylhexyl) phosphate (CAS 72386-53-9)	Highly branched trialkyl phosphate; steric hindrance protects the P-O bonds, resisting rapid environmental degradation[1][2].
Primary Hazard	Aquatic toxicity, potential bioaccumulation	Its hydrophobic nature causes it to partition into lipid compartments, making it persistent and toxic to aquatic life[3].
PPE Requirements	Nitrile/Neoprene gloves, splash goggles, chemically resistant lab coat	Prevents dermal absorption. Organophosphates can act as systemic toxicants or irritants upon prolonged exposure[3].
Engineering Controls	Fume hood or local exhaust ventilation (Face velocity >100 fpm)	Mitigates the inhalation of aerosolized droplets or vapors during liquid transfer and sonication.
Incompatible Materials	Strong oxidizers, strong bases/acids	Prevents uncontrolled, exothermic oxidation or accelerated hydrolysis reactions.

Spill Response & Containment Workflow

If a spill occurs, immediate containment is critical to prevent environmental release. Because this chemical is highly hydrophobic and viscous, flushing with water will only spread the contamination and risk introducing the chemical into municipal drains[4][6].

Step-by-Step Spill Containment Protocol:

• Evacuation and Assessment: Immediately isolate the spill area. Ensure local exhaust ventilation is active to clear any aerosolized particulates.

• PPE Donning: Equip responding personnel with chemical-resistant nitrile gloves, safety goggles, and a chemically resistant apron.

• Containment: Surround the spill perimeter with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or commercial diatomaceous earth). Causality: Do not use combustible materials like sawdust, as residual oxidizing agents in the lab could ignite, and do not use water, which will simply spread the hydrophobic liquid[4][6].

• Absorption and Collection: Work the absorbent from the perimeter inwards to prevent spreading. Mechanically collect the saturated absorbent using non-sparking tools and place it into a chemically compatible, sealable high-density polyethylene (HDPE) container.

• Surface Decontamination: Wash the spill surface with a mild alkaline detergent solution (e.g., 5% sodium carbonate). Causality: Mildly alkaline conditions promote the slow, controlled hydrolysis of residual phosphate esters into less toxic, water-soluble phosphate salts and 3,5,5-trimethylhexanol, which can then be wiped up[4][7].

• Labeling: Label the container explicitly as "Hazardous Waste - Organophosphate Spill Debris (Contains Tris(3,5,5-trimethylhexyl) phosphate)".

Caption: Step-by-step spill containment and decontamination workflow for Tris(3,5,5-trimethylhexyl) phosphate.

Proper Disposal Procedures: High-Temperature Incineration

Because Tris(3,5,5-trimethylhexyl) phosphate is highly stable, standard biological or physicochemical wastewater treatments are vastly insufficient[6]. The Environmental Protection Agency (EPA) recommended Best Demonstrated Available Technology (BDAT) for organophosphorus waste is high-temperature incineration equipped with effluent gas scrubbing[5][7].

Step-by-Step Disposal Protocol:

• Waste Segregation: Collect pure or solvent-mixed Tris(3,5,5-trimethylhexyl) phosphate in dedicated, clearly labeled organic waste containers. Ensure it is kept separate from halogenated waste unless specifically required by your assay. Causality: Segregation prevents unwanted cross-reactions and reduces the cost of incineration, as mixed wastes require more complex and expensive chemical profiling.

• Manifesting and EPA Compliance: Classify the waste according to local environmental regulations (e.g., RCRA in the US). Ensure the waste manifest explicitly notes the presence of a "high-phosphorus organic liquid." Causality: The incineration facility must know the exact phosphorus load to adjust their alkaline scrubbing systems accordingly[5].

• High-Temperature Incineration (Rotary Kiln or Liquid Injection): The waste must be transferred to a licensed facility and injected into an incinerator operating at temperatures exceeding 1,000°C (1,832°F) with a residence (dwell) time of at least 2 seconds[5][6]. Causality: The extreme thermal energy is required to homolytically cleave the robust carbon-oxygen and phosphorus-oxygen bonds, ensuring >99.99% Destruction and Removal Efficiency (DRE)[5][6]. Lower temperatures risk the formation of toxic intermediate byproducts[6].

• Effluent Gas Scrubbing (Critical Step): The combustion of organophosphates generates phosphorus pentoxide (P₂O₅), which rapidly hydrates in the atmosphere to form highly corrosive phosphoric acid (H₃PO₄) aerosols[5]. The incinerator must be equipped with a wet scrubber system utilizing alkaline solutions (like NaOH or Ca(OH)₂) to neutralize P₂O₅ emissions before stack discharge[4][5]. Causality: Without alkaline scrubbing, the exhaust would cause severe localized acid rain and rapidly corrode the incinerator's exhaust stacks.

Caption: Mechanistic degradation pathway of Tris(3,5,5-trimethylhexyl) phosphate via high-temperature incineration.

References

• Capot Chemical. "72386-53-9 | Tris(3,5,5-trimethylhexyl) phosphate - Capot Chemical".[Link]

• Chemspace. "Tris(3,5,5-trimethylhexyl) phosphate - C27H57O4P". [Link]

• Ontosight AI. "Tris(2-ethylhexyl) Phosphate Overview - Ontosight AI". [Link]

• Centers for Disease Control and Prevention (CDC). "4. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL". [Link]

• Scientific Research Publishing (SCIRP). "Disposal and Treatment Methods for Pesticide Containing Wastewaters: Critical Review and Comparative Analysis".[Link]

• U.S. Environmental Protection Agency (EPA). "Determination of Incinerator Operating Conditions Necessary for Safe Disposal of Pesticides". [Link]

• National Institutes of Health (NIH). "POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Disulfoton - NCBI - NIH". [Link]

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• 3. ontosight.ai [ontosight.ai]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Disposal and Treatment Methods for Pesticide Containing Wastewaters: Critical Review and Comparative Analysis [file.scirp.org]
• 7. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Disulfoton - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling Tris(3,5,5-trimethylhexyl) phosphate

As a Senior Application Scientist, I have structured this guide to move beyond basic safety data sheets. To build a truly secure laboratory environment, we must explore the chemical causality behind the hazards of Tris(3,5,5-trimethylhexyl) phosphate —a highly lipophilic organophosphate—and establish self-validating protocols for its handling, decontamination, and disposal. This document serves as the definitive operational blueprint for researchers and drug development professionals.

Executive Summary & Chemical Profiling

Tris(3,5,5-trimethylhexyl) phosphate (CAS: 72386-53-9) is a complex organophosphorus compound frequently utilized as an intermediate, solvent, or extractant in organic synthesis and material sciences[1]. Unlike standard laboratory solvents, its structural bulk and extreme hydrophobicity dictate highly specific handling and personal protective equipment (PPE) requirements[2][3].

Table 1: Physicochemical & Hazard Profile

Parameter	Value	Operational Significance
CAS Number	72386-53-9	Unique identifier for SDS and regulatory tracking[1].
Molecular Formula	C27H57O4P	Bulky branched structure limits volatility but increases environmental persistence[2].
LogP (Lipophilicity)	9.38	Extreme hydrophobicity; drives rapid dermal penetration and lipid accumulation[3].

| Hazard Codes | H302, H315, H319, H335 | Harmful if swallowed; causes severe skin, eye, and respiratory irritation[4][5]. |

Mechanistic Toxicology & Hazard Causality

Understanding why this chemical is hazardous is critical for effective risk mitigation. While the bulky 3,5,5-trimethylhexyl groups sterically hinder its ability to inhibit acetylcholinesterase (AChE) compared to smaller methyl or ethyl organophosphates, it still poses a systemic risk upon absorption[6].

The primary danger lies in its LogP of 9.38 [3]. This extreme lipophilicity means that upon dermal contact, the chemical rapidly partitions into the lipid-rich stratum corneum, bypassing superficial skin defenses and entering systemic circulation. Furthermore, aerosolization during dispensing can lead to severe respiratory tract irritation (H335)[4].

Mechanistic pathway of Tris(3,5,5-trimethylhexyl) phosphate exposure and physiological impact.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling high-LogP organophosphates. The following matrix is designed based on the chemical's specific permeation causality.

Table 2: Personal Protective Equipment (PPE) Matrix

PPE Category	Specification	Mechanistic Justification
Hand Protection	Double-gloving: Inner standard nitrile (0.1mm), Outer Butyl rubber or heavy-duty nitrile (≥0.15mm).	The LogP of 9.38 indicates rapid permeation through thin, non-polar elastomers. Butyl rubber provides a robust barrier against hydrophobic esters[3][7].
Eye Protection	ANSI Z87.1 tight-fitting chemical splash goggles.	Mitigates H319 (serious eye irritation) causality from accidental micro-splashes of viscous liquids[5].
Body Protection	Flame-resistant (FR) lab coat with knit cuffs; Tyvek apron for volumes > 100 mL.	Prevents capillary wicking of the lipophilic liquid onto the skin[7].

| Respiratory | Class II Type B2 Biological Safety Cabinet or Chemical Fume Hood. | Mitigates H335 (respiratory irritation) by capturing aerosolized droplets generated during dispensing[5][8]. |

Operational Workflow: Self-Validating Handling Protocol

Every operational step must include a validation check to ensure the system remains secure before proceeding to the next phase.

Protocol 1: Self-Validating Dispensing and Transfer

• Step 1: Engineering Control Verification

  • Action: Activate the chemical fume hood and verify the face velocity is between 80–120 feet per minute (fpm)[8].

  • Validation: The digital monitor must display a stable reading in the green zone. If an alarm sounds, abort the procedure immediately.

• Step 2: PPE Matrix Donning

  • Action: Don the FR lab coat, chemical splash goggles, and double-layer gloves (inner nitrile, outer butyl rubber)[7].

  • Validation: Perform a visual inspection of the outer gloves for micro-tears by inflating them slightly before use.

• Step 3: Viscous Liquid Aspiration

  • Action: Use a positive displacement pipette to aspirate the liquid. Avoid using standard air-displacement pipettes due to the chemical's viscosity.

  • Validation: Visually confirm the absence of trapped air bubbles within the liquid column before transferring, ensuring volumetric accuracy and preventing splatter.

• Step 4: Secondary Containment Transfer

  • Action: Dispense the chemical into the receiving vessel over a secondary containment tray lined with chemical-absorbent pads.

  • Validation: Ensure no droplets have breached the primary vessel. The absorbent pad must remain completely dry and uncolored.

• Step 5: Secure Storage

  • Action: Tightly cap the primary container and store it in an ambient, well-ventilated chemical cabinet away from strong oxidizing agents[5].

  • Validation: Attempt to gently twist the cap counter-clockwise without pressing down; it should not yield, confirming a hermetic seal.

Spill Response & Alkaline Decontamination Plan

Organophosphate esters can be chemically neutralized via alkaline hydrolysis[6]. By applying a Sodium Hydroxide (NaOH) solution in an ethanol/water mixture, the ethanol acts as a co-solvent to dissolve the highly lipophilic phosphate, allowing the hydroxide ions to nucleophilically attack the central phosphorus atom and cleave the ester bonds.

Step-by-step spill response and alkaline decontamination workflow for organophosphates.

Protocol 2: Self-Validating Spill Response

• Step 1: Isolation and Containment

  • Action: Evacuate non-essential personnel. Surround the spill perimeter with a non-combustible absorbent like diatomaceous earth or vermiculite[9].

  • Validation: The spill must not breach the absorbent barrier after a 5-minute observation period.

• Step 2: Absorption and Collection

  • Action: Allow 10-15 minutes for the absorbent to fully soak up the spill. Use non-sparking tools to transfer the material into an HDPE waste container[9].

  • Validation: The spill surface should appear physically dry, with no visible liquid pooling.

• Step 3: Alkaline Hydrolysis Scrub

  • Action: Prepare and apply a 10% (w/v) NaOH solution in a 50:50 ethanol/water mixture to the affected surface. Allow a 30-minute contact time[6].

  • Validation: A slight localized heat generation or color change indicates active nucleophilic attack and ester cleavage.

• Step 4: Neutralization and Verification

  • Action: Wipe up the decontamination solution and rinse the area thoroughly with deionized water.

  • Validation: Apply pH indicator paper to the rinsed surface. The procedure is complete only when the paper reads a neutral pH (6.5–7.5).

Waste Segregation & Disposal

Do not dispose of Tris(3,5,5-trimethylhexyl) phosphate or its contaminated labware in standard chemical waste streams.

• Classification : Segregate all primary liquid waste, contaminated gloves, and absorbent pads into clearly labeled, leak-proof HDPE containers[7].

• EPA Compliance : Label the waste under the appropriate hazard class. For toxic organophosphorus liquids, this generally falls under UN 3018 (Organophosphorus pesticides, liquid, toxic) or equivalent local environmental regulations[10].

• Disposal Route : Coordinate with an EPA-certified waste broker for high-temperature incineration, which is the standard destruction method for organophosphate compounds[10].

References

• Capot Chemical. "72386-53-9 | Tris(3,5,5-trimethylhexyl) phosphate." Source: Capot Chemical Catalog. URL: [Link]

• Chem-Space. "Tris(3,5,5-trimethylhexyl) phosphate - C27H57O4P." Source: Chem-Space Database. URL: [Link]

• National Institutes of Health (NIH). "Organophosphate pesticides: a review on classification, synthesis, toxicity, remediation and analysis." Source: PubMed Central (PMC). URL:[Link]

• Centers for Disease Control and Prevention (CDC). "Organophosphate Insecticides - Dialkyl Phosphate Metabolites (OPD)." Source: CDC Biomonitoring. URL: [Link]

• Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document." Source: EPA.gov. URL: [Link]

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